YK11

Core Science & Biosynthesis

YK11 and the Myostatin Inhibition Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a novel steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its dual anabolic mechanism. It functions as a partial agonist of the androgen receptor (AR) and, uniquely, as a potent inhibitor of myostatin. Myostatin is a crucial negative regulator of skeletal muscle mass, and its inhibition presents a promising therapeutic strategy for muscle wasting diseases and enhancing muscle growth. This technical guide provides an in-depth exploration of YK11's core mechanism of action, focusing on its pathway of myostatin inhibition through the induction of follistatin. We will detail the key experimental findings, present quantitative data from seminal studies in structured tables, and provide comprehensive experimental protocols for the methodologies cited. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to offer a clear and concise understanding of the molecular interactions and research methodologies.

Introduction

YK11, also known as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal compound.[1] Unlike traditional anabolic steroids, YK11 exhibits tissue-selective anabolic activity, primarily targeting muscle and bone.[1] Its primary mechanism of action involves partial agonism of the androgen receptor.[2] However, what sets YK11 apart from other SARMs is its ability to significantly increase the expression of follistatin, a potent antagonist of myostatin.[2] This dual-action mechanism makes YK11 a subject of great interest in the fields of muscle biology and drug development for conditions such as sarcopenia, cachexia, and other muscle-wasting disorders.[1][3]

The Myostatin Signaling Pathway

Myostatin, a member of the transforming growth factor-beta (TGF-β) superfamily, plays a pivotal role in regulating skeletal muscle mass by inhibiting myogenesis. The canonical myostatin signaling pathway is initiated by the binding of myostatin to the activin type IIB receptor (ActRIIB) on the surface of muscle cells. This binding event recruits and activates the type I activin receptor-like kinase 4 or 5 (ALK4/5). The activated ALK4/5 then phosphorylates the downstream signaling molecules, Smad2 and Smad3. Phosphorylated Smad2/3 form a complex with Smad4, which translocates to the nucleus and regulates the transcription of target genes, ultimately leading to an inhibition of muscle growth and differentiation.

YK11's Mechanism of Myostatin Inhibition

YK11's primary mechanism for inhibiting myostatin is indirect, mediated through the upregulation of follistatin.[2] YK11 binds to and partially activates the androgen receptor in muscle cells. This AR activation, in a manner distinct from other androgens like dihydrotestosterone (DHT), leads to a significant increase in the transcription and subsequent production of follistatin.[2] Follistatin is a secreted glycoprotein that acts as a natural antagonist to myostatin by binding to it and preventing its interaction with the ActRIIB receptor.[2] This neutralization of myostatin effectively lifts the brakes on myogenesis, leading to enhanced muscle cell differentiation and growth.

Quantitative Data from In Vitro and In Vivo Studies

In Vitro Studies in C2C12 Myoblasts

The study by Kanno et al. (2013) provides crucial insights into the molecular effects of YK11 on muscle cells.[2]

Parameter	Treatment	Fold Change (vs. Control)	Reference
Follistatin mRNA	YK11 (500 nM)	~3.5-fold increase	Kanno et al., 2013[2]
MyoD mRNA	YK11 (500 nM)	~2.5-fold increase	Kanno et al., 2013[2]
Myf5 mRNA	YK11 (500 nM)	~3-fold increase	Kanno et al., 2013[2]
Myogenin mRNA	YK11 (500 nM)	~4-fold increase	Kanno et al., 2013[2]

In Vivo Studies in a Mouse Model of Sepsis

A study by Lee et al. (2021) investigated the effects of YK11 in a mouse model of sepsis-induced muscle atrophy.[3]

Parameter	Treatment Group	Observation	Reference
Body Weight	YK11-treated septic mice	Prevented weight loss compared to untreated septic mice	Lee et al., 2021[3]
Muscle Mass	YK11-treated septic mice	Recovered muscle mass loss in the back and thighs	Lee et al., 2021[3]
Muscle Cell Atrophy	YK11-treated septic mice	Reduced muscle cell atrophy (histological analysis)	Lee et al., 2021[3]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of YK11's effects on myogenesis.

In Vitro Myogenic Differentiation Assay (C2C12 cells)

• Cell Culture: Mouse C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Differentiation Induction: To induce myogenic differentiation, the growth medium is replaced with a differentiation medium consisting of DMEM supplemented with 2% horse serum.

• Treatment: YK11 is dissolved in a suitable solvent (e.g., DMSO) and added to the differentiation medium at the desired concentration (e.g., 500 nM). A vehicle control (DMSO) is run in parallel.

• Assessment of Differentiation: Myogenic differentiation is assessed by observing the formation of multinucleated myotubes and by analyzing the expression of muscle-specific proteins such as Myosin Heavy Chain (MyHC) via Western blotting.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: Total RNA is extracted from C2C12 cells using a suitable reagent (e.g., TRIzol) according to the manufacturer's protocol.

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcriptase enzyme and oligo(dT) primers.

• Real-Time PCR: qRT-PCR is performed using a real-time PCR system with SYBR Green chemistry. Specific primers for target genes (e.g., Follistatin, MyoD, Myf5, Myogenin) and a housekeeping gene (e.g., β-actin) are used.

• Data Analysis: The relative expression of target genes is calculated using the ΔΔCt method, normalized to the housekeeping gene.

Western Blotting for Protein Expression Analysis

• Protein Extraction: Cells are lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease inhibitors. Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) and then incubated with primary antibodies against the proteins of interest (e.g., MyHC, MyoD, Myogenin, β-actin).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Animal Model of Sepsis-Induced Muscle Atrophy

• Animal Model: Male BALB/c mice are commonly used.

• Sepsis Induction: Sepsis is induced by intraperitoneal (IP) injection of a bacterial strain, such as E. coli.

• YK11 Administration: YK11 is administered orally at a specific dosage (e.g., 350 or 700 mg/kg) for a set period before and/or after the induction of sepsis.

• Outcome Measures: Body weight and muscle mass (e.g., of the tibialis anterior, gastrocnemius, and quadriceps muscles) are measured. Histological analysis of muscle tissue is performed to assess muscle fiber cross-sectional area.

Conclusion and Future Directions

YK11 represents a promising class of anabolic compounds with a unique dual mechanism of action. Its ability to induce follistatin expression and thereby inhibit myostatin signaling offers a powerful approach to promoting muscle growth. The in vitro and in vivo data presented in this guide underscore its potential therapeutic applications. However, it is crucial to note that YK11 is still an investigational compound, and further research is required to fully elucidate its long-term safety and efficacy in preclinical and clinical settings. Future studies should focus on more extensive in vivo models to quantify the dose-dependent effects of YK11 on muscle hypertrophy and function, as well as to thoroughly evaluate its pharmacokinetic and toxicological profile. Understanding the precise molecular mechanisms by which YK11 selectively upregulates follistatin will be key to developing even more targeted and effective therapies for muscle-wasting diseases.

References

• 1. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 2. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

YK11 steroidal SARM structure and function

An In-Depth Technical Guide to YK11: A Steroidal Selective Androgen Receptor Modulator

Executive Summary

(17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, commonly known as YK11, is a synthetic, steroidal compound classified as a Selective Androgen Receptor Modulator (SARM).[1][2] Structurally derived from dihydrotestosterone (DHT), YK11 exhibits potent anabolic effects in preclinical studies, setting it apart from non-steroidal SARMs.[1][3][4] Its mechanism of action is unique, functioning as a partial agonist of the androgen receptor (AR) while simultaneously acting as a powerful myostatin inhibitor.[3][5] This dual functionality is primarily achieved through the significant upregulation of follistatin, an antagonist of myostatin.[6][7] In vitro studies on C2C12 myoblasts have demonstrated that YK11 induces myogenic differentiation more effectively than DHT.[1][7][8] Furthermore, it has shown osteogenic properties in MC3T3-E1 osteoblast cells.[9][10] This document provides a comprehensive technical overview of YK11's structure, mechanism of action, and the key experimental data that define its pharmacological profile.

Chemical Structure and Properties

YK11 is distinguished by its steroidal backbone, a feature that differentiates it from the majority of SARM compounds in development.[1] Its chemical properties are summarized below.

Property	Value	Reference
IUPAC Name	Methyl (2E)-2-[(8R,9S,10R,13S,14S,17S)-2'-methoxy-2',13-dimethyl-3-oxospiro[1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,5'-1,3-dioxolane]-4'-ylidene]acetate	[1]
Molecular Formula	C25H34O6	[1][11]
Molar Mass	430.541 g·mol−1	[1]
CAS Number	1370003-76-1	[1]
Synonyms	Myostine	[1][5]

Mechanism of Action

YK11's anabolic activity is attributed to a dual mechanism that involves both direct interaction with the Androgen Receptor and indirect modulation of muscle growth regulators.

Partial Agonism of the Androgen Receptor

YK11 binds to the Androgen Receptor, but it functions as a partial agonist.[1][12][13] Unlike full agonists such as DHT, YK11 does not induce the N-terminal/C-terminal (N/C) interaction, a conformational change required for the full transactivation of the AR.[1][2][7] This partial activation allows for gene-selective modulation, stimulating anabolic pathways in muscle and bone tissue while potentially minimizing some of the androgenic effects associated with traditional anabolic steroids.[4][8][13] In osteoblasts, YK11 has been shown to activate the Akt signaling pathway via a non-genomic action of the AR, contributing to its bone-building effects.[9][10]

Caption: YK11 binds to the AR, translocates to the nucleus, and initiates gene transcription.

Myostatin Inhibition via Follistatin Induction

The most distinctive mechanism of YK11 is its ability to potently increase the expression of follistatin (Fst).[6] Follistatin is a natural antagonist of myostatin, a protein that negatively regulates muscle growth by suppressing myogenesis.[5][14] By significantly upregulating follistatin, YK11 effectively inhibits myostatin's activity, thereby removing a key brake on muscle development and allowing for enhanced muscle growth potential.[5][14] This effect is AR-dependent, but notably, DHT does not induce follistatin expression, making this a unique characteristic of YK11.[6][12][9] The YK11-mediated myogenic differentiation has been shown to be reversed by an anti-follistatin antibody, confirming the critical role of this pathway in its anabolic effects.[6][7]

Caption: YK11 induces follistatin, which inhibits myostatin, leading to increased muscle growth.

Preclinical Data and Key Experiments

The pharmacological effects of YK11 have been primarily characterized through in vitro cell-based assays.

In Vitro Myogenic Differentiation (C2C12 Myoblasts)

Studies using the C2C12 mouse myoblast cell line are central to understanding YK11's myotropic potential. Research has shown that YK11 is a more potent inducer of myogenic regulatory factors (MRFs) than DHT.[6][7]

Quantitative Data Summary

Factor	Treatment	Outcome	Reference
Myogenic Regulatory Factors (MRFs)	YK11 (500 nM) vs. DHT (500 nM)	YK11 caused a more significant induction of MyoD, Myf5, and myogenin mRNA levels compared to DHT.	[6][7][15]
Follistatin (Fst)	YK11 (500 nM) vs. DHT (500 nM)	YK11 treatment induced Fst expression, whereas DHT did not.	[6][12]
Myogenic Differentiation	YK11 + anti-Fst antibody	The myogenic differentiation induced by YK11 was reversed by the co-administration of an anti-follistatin antibody.	[6][7]

Experimental Protocol: Myogenic Differentiation Assay

• Cell Culture : C2C12 myoblast cells are cultured in a growth medium (e.g., DMEM with 10% FBS).

• Induction of Differentiation : To induce differentiation, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum).

• Treatment : Cells are treated with YK11 (e.g., 500 nM), DHT (e.g., 500 nM), or a vehicle control (EtOH). In some experiments, an AR antagonist (e.g., 10 µM Flutamide) or an anti-follistatin antibody is co-administered.[6]

• Incubation : Cells are incubated for a specified period (e.g., 2 to 4 days).[6]

• Analysis :

  • Gene Expression : Total RNA is extracted, and the mRNA levels of myogenic markers (MyoD, Myf5, myogenin) and follistatin are quantified using RT-qPCR.

  • Protein Expression : Cell lysates are analyzed via Western blotting to detect proteins like Myosin Heavy Chain (MyHC).

Caption: Workflow for assessing the myogenic potential of YK11 in C2C12 cells.

In Vitro Osteogenic Activity (MC3T3-E1 Cells)

YK11 has also demonstrated anabolic effects on bone cells. Studies using MC3T3-E1 mouse osteoblast cells show that YK11 promotes proliferation and differentiation.[9][10]

Quantitative Data Summary

Factor	Treatment	Outcome	Reference
Cell Proliferation & Mineralization	YK11 and DHT	Both compounds accelerated cell proliferation and mineralization.	[9][10]
Osteogenic Markers	YK11	Increased mRNA expression of osteoprotegerin (OPG) and osteocalcin (OC), key markers of osteoblast differentiation.	[9][10]
Akt Signaling	YK11 and DHT	Both compounds increased the level of phosphorylated Akt protein, indicating activation of this key osteogenic pathway.	[9][10]

Experimental Protocol: Osteoblast Differentiation Assay

• Cell Culture : MC3T3-E1 cells are cultured in an appropriate medium (e.g., α-MEM with 10% FBS).

• Treatment : Cells are treated with YK11 or DHT in an osteogenic medium.

• Analysis of Differentiation :

  • Alkaline Phosphatase (ALP) Activity : ALP activity, an early marker of osteoblast differentiation, is measured at specific time points.[9]

  • Mineralization : Mineralization is assessed by Alizarin Red S staining, which detects calcium deposits.

  • Gene Expression : RT-qPCR is used to measure mRNA levels of osteoblast-specific markers like osteoprotegerin and osteocalcin.[9]

• Analysis of Signaling : To assess non-genomic signaling, cells are treated for a short duration (e.g., 15 minutes), and protein lysates are analyzed by Western blot for phosphorylated Akt.[9]

Summary and Future Directions

YK11 is a unique steroidal SARM with a compelling dual mechanism of action: partial AR agonism and potent myostatin inhibition via follistatin induction.[3][14] Preclinical in vitro data strongly support its anabolic effects on both muscle and bone cells, with a greater myogenic potential observed than that of DHT.[6][9] The primary mechanism appears to be its novel ability to upregulate follistatin, a pathway not shared by endogenous androgens like DHT.[6][9]

Despite these promising in vitro results, it is critical to note that YK11 is an experimental compound with no approved medical use.[1] There is a significant lack of human clinical trial data and limited in vivo animal studies.[16][17] Future research should focus on comprehensive in vivo animal models to evaluate the efficacy, tissue selectivity, and long-term safety profile of YK11. Elucidating the precise molecular interactions that allow YK11 to selectively induce follistatin expression could provide valuable insights for the development of next-generation anabolic therapies for conditions such as sarcopenia, cachexia, and osteoporosis.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. fitscience.co [fitscience.co]
• 4. crazybulk.com [crazybulk.com]
• 5. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 7. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sportstechnologylabs.com [sportstechnologylabs.com]
• 9. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. GSRS [precision.fda.gov]
• 12. moreplatesmoredates.com [moreplatesmoredates.com]
• 13. Benefits and Mechanism of YK-11_Chemicalbook [chemicalbook.com]
• 14. swolverine.com [swolverine.com]
• 15. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 16. youtube.com [youtube.com]
• 17. m.youtube.com [m.youtube.com]

Preclinical Research on YK11's Anabolic Effects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its unique dual-mechanism anabolic activity.[1][2] Preclinical research, primarily from in vitro studies, indicates that YK11 functions as a partial agonist of the androgen receptor (AR) and, critically, as a potent inducer of the myostatin inhibitor, follistatin.[3][4] This guide provides a detailed overview of the foundational preclinical data, focusing on the molecular mechanisms, experimental protocols, and quantitative outcomes from key studies investigating YK11's effects on myogenesis.

Mechanism of Action

YK11 distinguishes itself from traditional non-steroidal SARMs through its steroidal structure, derived from dihydrotestosterone (DHT).[3] Its primary anabolic mechanism is twofold:

• Partial Androgen Receptor Agonism : YK11 binds to the androgen receptor (AR), acting as a partial agonist. Unlike full agonists like DHT, it does not induce the N/C terminal interaction required for full receptor activation, leading to a more selective genetic expression profile.[3][5][6]

• Induction of Follistatin : The most significant aspect of YK11's anabolic action is its ability to dramatically increase the expression of Follistatin (Fst).[6][7] Follistatin is a natural antagonist of Myostatin, a protein that negatively regulates muscle growth.[2][8] By upregulating follistatin, YK11 effectively inhibits myostatin, thereby removing a key brake on muscle cell differentiation and growth.[2][4]

This dual pathway suggests a more potent myogenic effect compared to DHT, which does not induce follistatin expression in the same cell models.[4]

Signaling Pathway Diagram

The diagram below illustrates the proposed molecular pathway for YK11's anabolic effects. YK11 activates the androgen receptor, leading to a significant upregulation of follistatin gene expression. The resulting follistatin protein then binds to and inhibits myostatin, allowing for unchecked myogenic differentiation.

Caption: Proposed signaling pathway of YK11 in muscle cells.

In Vitro Efficacy Data

The foundational preclinical research on YK11's anabolic effects was conducted using C2C12 mouse myoblast cells, a standard model for studying myogenesis. The study demonstrated that YK11 induces myogenic differentiation more potently than DHT.[4][6]

Quantitative Data Summary

The following table summarizes the key quantitative findings from the primary in vitro study by Kanno et al. (2013), where C2C12 cells were treated with 500 nM of YK11 or DHT.

Marker	Treatment Group	Result (Fold Change vs. Control)	Duration of Treatment	Significance
Follistatin (Fst) mRNA	YK11 (500 nM)	~3.5-fold increase	4 days	p < 0.01
DHT (500 nM)	No significant change	4 days	N/A
Myf5 mRNA	YK11 (500 nM)	~4.5-fold increase	4 days	p < 0.01
DHT (500 nM)	~2.0-fold increase	4 days	p < 0.05
MyoD mRNA	YK11 (500 nM)	~3.0-fold increase	4 days	p < 0.01
DHT (500 nM)	~2.0-fold increase	4 days	p < 0.05
Myogenin mRNA	YK11 (500 nM)	~4.0-fold increase	4 days	p < 0.01
DHT (500 nM)	~2.5-fold increase	4 days	p < 0.05
Myosin Heavy Chain (MyHC)	YK11 (500 nM)	Significant increase (protein level)	7 days	Not quantified
DHT (500 nM)	Significant increase (protein level)	7 days	Not quantified

Data extracted from Kanno Y, et al. (2013). Biological & Pharmaceutical Bulletin.[4][6]

Experimental Protocols

The following sections detail the methodologies employed in the key in vitro studies to assess YK11's anabolic effects.

C2C12 Myoblast Differentiation Assay

This protocol outlines the core experiment used to determine the effect of YK11 on muscle cell differentiation.

Caption: Standard experimental workflow for C2C12 myogenesis assay.

Detailed Methodology:

• Cell Culture : Murine C2C12 myoblasts are maintained in a growth medium consisting of DMEM supplemented with 10% FBS, penicillin (100 U/mL), and streptomycin (100 µg/mL) at 37°C in a 5% CO₂ humidified atmosphere.[6]

• Induction of Differentiation : To initiate myogenic differentiation, the growth medium is replaced with a differentiation medium (DMEM supplemented with 2% horse serum) once cells reach confluence.[6]

• Compound Administration : YK11 and dihydrotestosterone (DHT) are dissolved in ethanol (EtOH) and added to the differentiation medium at a final concentration of 500 nM. A vehicle control group is treated with an equivalent volume of ethanol.[6]

• Gene Expression Analysis (qRT-PCR) : After 2 to 4 days of treatment, total RNA is extracted from the cells. Quantitative real-time PCR is performed to measure the relative mRNA expression levels of myogenic regulatory factors (MRFs) like MyoD, Myf5, and myogenin, as well as follistatin.[4][9] Expression levels are typically normalized to a housekeeping gene such as β-actin.[9]

• Protein Analysis (Western Blot) : After 7 days of treatment, cells are lysed, and protein concentrations are determined. Protein lysates are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for differentiation markers like Myosin Heavy Chain (MyHC) to assess terminal differentiation.[6]

• Inhibition Assay : To confirm the role of follistatin, a neutralization experiment can be performed where an anti-follistatin antibody is co-administered with YK11. The reversal of YK11-mediated myogenic differentiation upon follistatin neutralization confirms its critical role in the pathway.[4][6]

Summary and Future Directions

The existing preclinical data, though limited primarily to a single key in vitro study, provides a strong foundation for the anabolic potential of YK11. The compound demonstrates a unique mechanism by acting as a partial AR agonist that potently induces follistatin, a known inhibitor of the muscle growth regulator myostatin.[1][4] The in vitro results show YK11 to be a more effective inducer of myogenic regulatory factors than DHT.[4][7]

However, the lack of comprehensive in vivo animal studies represents a significant data gap. Future research should prioritize:

• In Vivo Efficacy Studies : Animal models are needed to confirm the anabolic effects on skeletal muscle mass and strength in a complex biological system.

• Pharmacokinetics and Safety : Detailed studies on the absorption, distribution, metabolism, excretion (ADME), and potential toxicity of YK11 are essential for any therapeutic consideration.

• Tissue Selectivity : While classified as a SARM, in vivo studies are required to rigorously quantify its anabolic versus androgenic activity in various tissues, including muscle, bone, and reproductive organs.

References

• 1. swolverine.com [swolverine.com]
• 2. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 3. YK-11 - Wikipedia [en.wikipedia.org]
• 4. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 7. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 8. KoreaMed Synapse [synapse.koreamed.org]
• 9. researchgate.net [researchgate.net]

YK11's Effect on Myogenic Differentiation Factors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of the selective androgen receptor modulator (SARM), YK11, on the key myogenic regulatory factors (MRFs). The information presented herein is synthesized from peer-reviewed research to facilitate a comprehensive understanding of YK11's mechanism of action in promoting myogenic differentiation.

Core Mechanism of Action

YK11, a steroidal SARM, has been shown to be a potent inducer of myogenic differentiation.[1][2] Its primary mechanism of action involves binding to the androgen receptor (AR) and, uniquely, stimulating the expression of follistatin (Fst), a powerful inhibitor of myostatin.[1][3] Myostatin is a member of the transforming growth factor-β (TGF-β) superfamily and acts as a negative regulator of muscle growth.[2][3] By increasing follistatin levels, YK11 effectively suppresses myostatin activity, leading to an upregulation of key myogenic regulatory factors (MRFs) and subsequent muscle growth.[1][2]

Studies utilizing the C2C12 myoblast cell line have demonstrated that YK11's anabolic effects are mediated through the androgen receptor.[4][5] The co-treatment with an AR antagonist, flutamide, has been shown to suppress the YK11-induced upregulation of MRFs.[4]

Quantitative Effects on Myogenic Regulatory Factors

The administration of YK11 to C2C12 myoblasts has been shown to significantly increase the mRNA expression of key MRFs, including MyoD, Myf5, and myogenin.[4][5] Research indicates that the induction of these factors by YK11 is more pronounced than that observed with the potent androgen, dihydrotestosterone (DHT).[5][6]

Table 1: Relative mRNA Expression of Myogenic Regulatory Factors in C2C12 Cells Treated with YK11 (500 nM) for 4 Days

Myogenic Regulatory Factor	Fold Change vs. Control (EtOH)	Statistical Significance (p-value)
Myf5	Data not fully quantified in abstract. Described as "significantly increased".	<0.05
MyoD	Data not fully quantified in abstract. Described as "significantly increased".	<0.05
Myogenin	Data not fully quantified in abstract. Described as "significantly increased".	<0.05

Note: The precise fold-change values are not available in the provided search results abstracts. The table reflects the qualitative description of a significant increase as reported in the source material. For exact quantitative data, consulting the full-text article by Kanno et al. (2013) is recommended.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling cascade initiated by YK11 and a typical experimental workflow for assessing its effects on myogenic differentiation.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 3. swolverine.com [swolverine.com]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]

Unraveling the Gene-Selective Properties of YK11: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

YK11 is a novel steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its unique anabolic properties within muscle and bone tissues. Unlike classical androgens such as dihydrotestosterone (DHT), YK11 exhibits a distinct gene-selective modulation of the androgen receptor (AR), leading to a differentiated downstream signaling cascade. This technical guide provides an in-depth investigation into the gene-selective properties of YK11, summarizing key quantitative data, detailing experimental protocols from seminal studies, and visualizing the involved molecular pathways. The central mechanism of YK11's action lies in its partial agonism of the AR, coupled with the unique induction of the myostatin inhibitor, follistatin, a characteristic not observed with DHT. This dual action underscores its potential as a potent anabolic agent with a theoretically improved safety profile.

Introduction

Selective androgen receptor modulators (SARMs) represent a class of therapeutic compounds that exhibit tissue-selective activation of the androgen receptor, aiming to elicit the anabolic benefits of androgens with reduced androgenic side effects. YK11, a synthetic steroidal SARM, is distinguished by its unique molecular structure and mechanism of action.[1][2] It functions as a partial agonist of the androgen receptor, but its most notable characteristic is its ability to significantly increase the expression of follistatin (Fst), a potent inhibitor of myostatin, which is a negative regulator of muscle growth.[3][4][5] This paper will explore the molecular basis of YK11's gene selectivity, presenting the available quantitative data and experimental methodologies to provide a comprehensive resource for the scientific community.

Molecular Mechanism of YK11

YK11 exerts its effects primarily through its interaction with the androgen receptor. However, the downstream consequences of this interaction differ significantly from those of endogenous androgens like DHT.

Partial Agonism of the Androgen Receptor

YK11 binds to the androgen receptor, but it does not induce the full conformational change typically associated with potent androgens. Specifically, YK11 does not promote the canonical N/C-terminal interaction of the AR, which is a prerequisite for the full transcriptional activation of many androgen-responsive genes.[2][3] This partial agonism is a key factor in its gene-selective properties. While a precise binding affinity value (Ki or IC50) for YK11 to the androgen receptor is not consistently reported in the primary literature, one study indicated that YK11 activates androgen receptor transcriptional activity in HEK293 cells at a concentration of 0.1 μM.[1] Another study noted its high binding affinity in silico.[6]

Unique Induction of Follistatin (Fst)

A hallmark of YK11's action is the robust induction of follistatin (Fst) expression in myogenic cells.[3][4][5] This effect is AR-dependent, as it is abolished by the AR antagonist flutamide and by AR-specific siRNA.[4] In stark contrast, DHT does not induce Fst expression.[3][4][5] The upregulation of Fst is critical for the anabolic effects of YK11, as neutralization of Fst with an anti-Fst antibody reverses the YK11-mediated myogenic differentiation.[4]

The differential regulation of the Fst gene by YK11 compared to DHT is thought to be a result of distinct cofactor recruitment to the AR-ligand complex and potentially differential binding to androgen response elements (AREs) on the DNA.[7]

Quantitative Data on Gene Expression

The gene-selective nature of YK11 is evident in its differential regulation of various AR target genes when compared to DHT. The following tables summarize the key quantitative findings from studies on C2C12 myoblasts and other cell lines.

Gene	Treatment (Concentration)	Fold Change (mRNA) vs. Control	Cell Line	Citation
Myogenic Regulatory Factors
MyoD	YK11 (500 nM)	More significant than DHT	C2C12	[3][4]
Myf5	YK11 (500 nM)	More significant than DHT	C2C12	[3][4]
Myogenin	YK11 (500 nM)	More significant than DHT	C2C12	[3][4]
Myostatin Inhibitor
Follistatin (Fst)	YK11 (500 nM)	Significantly induced	C2C12	[3][4][5]
Follistatin (Fst)	DHT (500 nM)	No significant change	C2C12	[3][4][5]
Other AR Target Genes
FKBP51	YK11 (10 µM)	Induced	HEK293	[1]
FGF18	YK11 (10 µM)	Induced	HEK293	[1]

Experimental Protocols

This section details the methodologies employed in the key studies investigating the gene-selective properties of YK11.

Cell Culture and Treatment

• Cell Line: C2C12 mouse myoblast cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Differentiation: To induce myogenic differentiation, the growth medium was replaced with DMEM containing 2% horse serum.

• Treatment: Cells were treated with YK11 (typically 500 nM), DHT (typically 500 nM), or vehicle control (ethanol) in the differentiation medium for specified durations (e.g., 2 to 4 days).[4] For antagonist studies, the AR antagonist hydroxyflutamide (10 µM) was added 30 minutes prior to YK11 or DHT treatment.[4]

Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction and cDNA Synthesis: Total RNA was extracted from cells using a suitable method (e.g., TRIzol reagent), and cDNA was synthesized using a reverse transcription kit.

• qPCR: qRT-PCR was performed using a SYBR Green-based qPCR mix on a real-time PCR system.[5]

• Data Analysis: The relative expression of target genes was normalized to the expression of a housekeeping gene, such as β-actin. The fold change in gene expression was calculated using the ΔΔCt method.[4]

• Primer Sequences:

  Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
  MyoD	AGGACACGACTGCTTTCTTCAC	TCTGGTTTGGAGTTGGCTAGAG
  Myf5	GGCCTCATTCACCCTACCA	GTAGGCTGCCCAAAAGCATA
  Myogenin	GCACTGGAGTTCGGTCCCA	GGCCTGCGTCCACGATGGA
  Follistatin	GCTGGGAATGGAAACAGAAA	CTTGTCCTGGGTGAAGCTGT

  | β-actin | GGCTGTATTCCCCTCCATCG | CCAGTTGGTAACAATGCCATGT |

Luciferase Reporter Assay

• Constructs: A luciferase reporter plasmid containing androgen response elements (AREs) upstream of the luciferase gene was co-transfected with an AR expression vector into cells (e.g., HEK293T). A Renilla luciferase vector was often co-transfected for normalization.

• Transfection and Treatment: Cells were transfected with the plasmids using a suitable transfection reagent. After a recovery period, cells were treated with YK11, DHT, or vehicle.

• Luciferase Measurement: Cell lysates were assayed for firefly and Renilla luciferase activity using a dual-luciferase reporter assay system. The firefly luciferase activity was normalized to the Renilla luciferase activity to account for transfection efficiency and cell viability.

Mammalian Two-Hybrid Assay

• Principle: This assay is used to investigate the interaction between the AR and its cofactors. The AR ligand-binding domain (LBD) is fused to a GAL4 DNA-binding domain, and a cofactor is fused to a VP16 activation domain. Interaction between the AR-LBD and the cofactor in the presence of a ligand brings the GAL4 and VP16 domains into proximity, driving the expression of a reporter gene (e.g., luciferase) under the control of a GAL4 upstream activation sequence.

• Procedure: Plasmids encoding the fusion proteins and the reporter construct were co-transfected into mammalian cells. Cells were then treated with YK11 or DHT, and the reporter gene activity was measured. Differential reporter activity between YK11 and DHT treatment indicates differential cofactor recruitment.[7]

Chromatin Immunoprecipitation (ChIP) Assay

• Crosslinking and Chromatin Preparation: Cells were treated with formaldehyde to crosslink proteins to DNA. The cells were then lysed, and the chromatin was sheared into smaller fragments by sonication.

• Immunoprecipitation: The sheared chromatin was incubated with an antibody specific to the androgen receptor to immunoprecipitate AR-DNA complexes.

• DNA Purification and Analysis: The crosslinks were reversed, and the DNA was purified. The amount of a specific DNA sequence (e.g., the promoter region of a target gene) in the immunoprecipitated sample was quantified by qPCR to determine the extent of AR binding.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: YK11 Signaling Pathway in Myogenic Differentiation.

Caption: Experimental Workflow for Quantitative Real-Time PCR.

Caption: Logical Relationship of YK11's Gene-Selective Properties.

Conclusion

YK11 demonstrates a unique gene-selective profile that distinguishes it from endogenous androgens and other SARMs. Its ability to act as a partial agonist of the androgen receptor while strongly and uniquely inducing the myostatin inhibitor follistatin provides a compelling mechanism for its potent anabolic effects in muscle tissue. The differential gene regulation observed with YK11 compared to DHT is likely attributable to altered cofactor recruitment and DNA binding, a consequence of the distinct conformational state it induces in the androgen receptor. Further research is warranted to fully elucidate the complete spectrum of genes regulated by YK11 in various tissues and to establish a comprehensive understanding of its long-term physiological effects. The data and protocols presented in this whitepaper provide a foundational resource for researchers and professionals in the field of endocrinology and drug development to further investigate the therapeutic potential of this intriguing selective androgen receptor modulator.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. medisearch.io [medisearch.io]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

YK11's Role in Osteoblast Proliferation and Differentiation: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the selective androgen receptor modulator (SARM), YK11, and its demonstrated effects on osteoblast proliferation and differentiation. YK11 has emerged as a compound of interest in the field of bone biology due to its anabolic effects on bone-forming cells. This document synthesizes findings from key in vitro studies, detailing the experimental protocols utilized, presenting quantitative data on cellular and molecular responses, and elucidating the underlying signaling pathways. The primary mechanism of action involves the activation of the androgen receptor (AR), leading to a cascade of downstream signaling events that promote osteogenesis. This guide is intended to serve as a detailed resource for researchers investigating novel therapeutic agents for bone-related disorders.

Introduction

Androgens are critical regulators of bone mineral density and skeletal muscle mass.[1] The selective androgen receptor modulator YK11 has been identified as a novel steroidal compound that exhibits tissue-selective anabolic activity.[1][2] Its primary mechanism involves partial agonism of the androgen receptor (AR).[3] Research has demonstrated that YK11 not only promotes myogenic differentiation but also significantly impacts bone metabolism by up-regulating osteoblastic proliferation and differentiation.[4][5] This guide focuses on the osteogenic properties of YK11, providing a detailed examination of its effects on osteoblast precursor cells and the signaling pathways it modulates.

Effects of YK11 on Osteoblast Proliferation

YK11 has been shown to accelerate the proliferation of osteoblastic cells, a crucial initial step in bone formation.[1] This pro-proliferative effect is mediated through its interaction with the androgen receptor.

Experimental Protocol: Cell Proliferation Assay (MTS)

A common method to assess cell proliferation is the MTS assay, which measures the metabolic activity of viable cells.

• Cell Line: Mouse osteoblast precursor cells (MC3T3-E1).[1]

• Culture Conditions: Cells are seeded in 96-well plates at a density of 5,000 cells per well and maintained in MEM α supplemented with 10% charcoal-stripped fetal bovine serum (csFBS) for 24 hours to ensure attachment and acclimatization.[1]

• Treatment: Following the initial culture period, the medium is replaced with a differentiation medium containing either YK11 (at a concentration of 0.5 µM), dihydrotestosterone (DHT, 0.01 µM) as a positive control, or a solvent control.[1] To confirm AR-dependency, co-treatment with an AR antagonist such as hydroxyflutamide (HF) can be performed.[1]

• Incubation: Cells are incubated with the respective treatments for 96 hours.[1]

• Measurement: Cell proliferation is quantified using an MTS assay kit according to the manufacturer's instructions. The absorbance is measured to determine the relative number of viable cells.[1]

Quantitative Data: Proliferation of MC3T3-E1 Cells

The following table summarizes the observed effects of YK11 on the proliferation of MC3T3-E1 cells.

Treatment (96h)	Cell Growth (Relative to Control)	AR-Antagonist Effect	Reference
YK11 (0.5 µM)	Increased	Reversed by HF	[1]
DHT (0.01 µM)	Increased	Reversed by HF	[1]

Effects of YK11 on Osteoblast Differentiation

Beyond stimulating proliferation, YK11 actively promotes the differentiation of osteoblasts, leading to the maturation of these cells and the formation of mineralized bone matrix.

Experimental Protocols

Alkaline phosphatase is an early marker of osteoblast differentiation.

• Cell Line: MC3T3-E1 cells or bone marrow-derived mesenchymal stem cells (BMSCs).[1][6]

• Culture and Differentiation: Cells are cultured in a differentiation medium (MEM α with 10% csFBS, 50 µg/mL ascorbic acid, and 5 mM β-glycerol phosphate) and treated with YK11 (e.g., 0.25-4 µM for BMSCs) or DHT.[1][6] The medium is replaced every 3-4 days.

• Staining: After a set period (e.g., 7 days for BMSCs), cells are fixed and stained for ALP activity using a commercially available kit.[6]

• Quantification: ALP activity can be quantified by measuring the absorbance of the reaction product at 405 nm.[1]

This assay detects calcium deposits, a hallmark of late-stage osteoblast differentiation and matrix mineralization.

• Cell Line: MC3T3-E1 cells or BMSCs.[1][6]

• Culture and Differentiation: Cells are cultured in differentiation medium with YK11 or DHT for an extended period (e.g., 21 days for MC3T3-E1 cells).[1]

• Staining: The cell cultures are fixed and stained with Alizarin Red S solution, which specifically binds to calcium salts.[1]

The expression of key osteogenic marker genes provides molecular evidence of differentiation.

• Cell Line: MC3T3-E1 cells or BMSCs.[1][6]

• RNA Isolation and cDNA Synthesis: Total RNA is isolated from treated and control cells, followed by reverse transcription to synthesize cDNA.[1]

• qPCR: Real-time quantitative PCR is performed using primers for osteoblast-specific markers such as osteoprotegerin (OPG), osteocalcin (OCN), Runx2, and Bmp2.[1][6] Gene expression levels are normalized to a housekeeping gene.

Quantitative Data: Osteoblast Differentiation Markers

The table below summarizes the quantitative effects of YK11 on various markers of osteoblast differentiation.

Marker	Cell Type	YK11 Concentration	Duration	Observed Effect	Reference
ALP Activity	MC3T3-E1	0.5 µM	Not specified	Increased	[4]
ALP Activity	BMSCs	1, 2, 4 µM	7 days	Increased	[6]
Mineralization	MC3T3-E1	0.5 µM	21 days	Increased calcium deposits	[1]
Mineralization	BMSCs	1, 2, 4 µM	Not specified	Increased mineralized nodules	[6]
Osteoprotegerin (mRNA)	MC3T3-E1	0.5 µM	14 days	Increased	[4]
Osteocalcin (mRNA)	MC3T3-E1	0.5 µM	14 days	Increased	[4]
Runx2 (mRNA)	BMSCs	0.25-4 µM	14 days	Increased	[6]
Ocn (mRNA)	BMSCs	0.25-4 µM	14 days	Increased	[6]
Bmp2 (mRNA)	BMSCs	0.25-4 µM	7 days	Increased	[6]

Signaling Pathways Involved in YK11's Osteogenic Action

YK11 exerts its effects on osteoblasts primarily through the androgen receptor, initiating downstream signaling cascades.

AR-Mediated Non-Genomic Signaling via Akt

YK11 has been shown to activate the Akt signaling pathway through a rapid, non-genomic action of the androgen receptor.[1]

• Experimental Protocol: Western Blot for Phosphorylated Akt

  • Cell Line: MC3T3-E1 cells.[1]

  • Treatment: Cells are treated with YK11 (0.5 µM) or DHT (0.01 µM) for a short duration (15 minutes).[1]

  • Protein Extraction and Analysis: Whole-cell lysates are prepared, and proteins are separated by SDS-PAGE. Immunoblotting is performed using antibodies against total Akt and phosphorylated Akt (Ser473) to detect the activation of the pathway.[1]

The increased phosphorylation of Akt suggests that YK11 activates this key signaling node, which is known to be a crucial regulator of androgen-mediated osteoblast differentiation.[1][7]

BMP2/Smad Signaling Pathway

Recent research suggests that YK11 may also regulate the osteogenic differentiation of BMSCs through the Bone Morphogenetic Protein 2 (BMP2)/Smad signaling pathway.[3][6] YK11 treatment has been shown to increase the expression of BMP2, a potent osteogenic growth factor.[6] This, in turn, can lead to the phosphorylation and activation of Smad proteins, which are key intracellular mediators of BMP signaling that regulate the transcription of osteogenic genes.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing YK11's effects on osteoblasts.

Signaling Pathway

Caption: Proposed signaling pathways for YK11's action in osteoblasts.

Conclusion

The available in vitro evidence strongly indicates that YK11 is a potent stimulator of both osteoblast proliferation and differentiation. Its mechanism of action is primarily mediated through the androgen receptor, leading to the activation of the Akt signaling pathway and potentially influencing the BMP2/Smad pathway. These findings highlight YK11 as a promising candidate for further investigation as a therapeutic agent for conditions characterized by reduced bone formation, such as osteoporosis. Future research should focus on in vivo studies to validate these cellular effects and to assess the safety and efficacy of YK11 in preclinical models of bone disease.

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. | Semantic Scholar [semanticscholar.org]

Unraveling the Myriad Cellular Engagements of YK11: A Perspective Beyond Conventional Androgen Receptor Agonism

For Immediate Release

[City, State] – [Date] – In the landscape of selective androgen receptor modulators (SARMs), YK11 has carved a niche for its potent myostatin-inhibiting properties, setting it apart from its counterparts. While its interaction with the androgen receptor (AR) is the cornerstone of its activity, a deeper dive into its molecular mechanisms reveals a cascade of cellular events that extend beyond simple AR agonism. This technical guide serves to elucidate the cellular targets of YK11, with a particular focus on pathways that, while tethered to the androgen receptor, produce distinct and powerful anabolic effects.

Recent research has illuminated that the primary mechanism through which YK11 exerts its profound muscle-building effects is via the induction of Follistatin (Fst), a potent inhibitor of Myostatin.[1][2][3][4] Crucially, this action is dependent on the androgen receptor.[1][5][6] Studies utilizing AR antagonists and siRNA-mediated knockdown of the AR have demonstrated a significant attenuation of YK11's ability to upregulate Follistatin and, consequently, myogenic regulatory factors.[1][5][6]

Furthermore, YK11 has been shown to activate the Protein Kinase B (Akt) signaling pathway, a critical regulator of cell growth and proliferation.[7] This activation, however, is also understood to be mediated through a non-genomic action of the androgen receptor.[7] This guide will dissect these intricate, AR-dependent pathways that define YK11's unique pharmacological profile.

Quantitative Analysis of YK11-Mediated Gene Expression

The following table summarizes the quantitative data from key in vitro studies, illustrating the impact of YK11 on the expression of myogenic regulatory factors and Follistatin.

Target Gene	Cell Line	YK11 Concentration	Fold Change vs. Control	Fold Change vs. DHT (500 nM)	Reference
Myf5	C2C12	500 nM	Significant Increase	More significant than DHT	[1][4]
MyoD	C2C12	500 nM	Significant Increase	More significant than DHT	[1][4]
Myogenin	C2C12	500 nM	Significant Increase	More significant than DHT	[1][4]
Follistatin (Fst)	C2C12	500 nM	Significant Increase	DHT showed no significant increase	[1][4]

Note: DHT (Dihydrotestosterone) is a potent androgen used as a positive control in these experiments.

Signaling Pathways Modulated by YK11

The cellular signaling cascades initiated by YK11 are multifaceted. Below are diagrams illustrating the key pathways.

YK11-Induced Follistatin Upregulation Pathway

YK11-Mediated Akt Activation Pathway

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the cited research on YK11.

Cell Culture and Treatment for Myogenic Differentiation

• Cell Line: C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Differentiation Induction: To induce myogenic differentiation, the growth medium is replaced with DMEM containing 2% horse serum when the cells reach approximately 80-90% confluency.

• YK11 Treatment: YK11 is dissolved in a suitable solvent (e.g., ethanol or DMSO) and added to the differentiation medium at the desired final concentration (e.g., 500 nM). A vehicle control is run in parallel.[1]

• AR Antagonism/Knockdown: For androgen receptor inhibition studies, cells are pre-treated with an AR antagonist like flutamide (e.g., 10 µM) for 30 minutes before the addition of YK11. For knockdown experiments, cells are transfected with siRNA targeting the AR using a suitable transfection reagent according to the manufacturer's protocol.[1][5][6]

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: Total RNA is isolated from treated and control cells using a commercial RNA isolation kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcription kit with random primers or oligo(dT) primers.

• qRT-PCR: The relative mRNA expression levels of target genes (e.g., MyoD, Myf5, Myogenin, Follistatin) are quantified using a real-time PCR system with SYBR Green or TaqMan probes. A housekeeping gene (e.g., β-actin or GAPDH) is used for normalization.[1][5][6]

qRT-PCR Experimental Workflow

Western Blot Analysis for Protein Expression and Phosphorylation

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.[8][9]

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA or Bradford protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[8][9]

• Immunoblotting: The membrane is blocked with 5% bovine serum albumin (BSA) or non-fat milk in Tris-buffered saline with Tween 20 (TBST). The membrane is then incubated with primary antibodies specific for the proteins of interest (e.g., phosphorylated Akt, total Akt, MyoD, Myogenin).[8][9][10][11]

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[8][9]

Western Blot Experimental Workflow

Concluding Remarks

The current body of scientific literature strongly indicates that the notable cellular effects of YK11, which extend beyond those of a typical androgen, are nonetheless mechanistically dependent on the androgen receptor. Its unique ability to potently induce Follistatin expression, a phenomenon not observed with DHT, underscores a differential activation of the AR, potentially through the recruitment of a distinct set of co-regulatory proteins.[1] Similarly, the stimulation of the Akt signaling pathway appears to be a non-genomic consequence of AR engagement.[7]

While a recent computational study has suggested a potential interaction with 5-alpha-reductase type II, this remains to be experimentally validated as a direct cellular target.[12] As of now, there is a lack of substantial evidence for direct, AR-independent cellular targets of YK11. Future research, including comprehensive proteomic studies and investigations in AR-negative cell lines, is warranted to explore the possibility of such interactions and to further delineate the complete molecular activity of this unique SARM.

This guide provides a comprehensive overview of the current understanding of YK11's cellular targets beyond simple AR agonism, emphasizing the intricate, AR-dependent signaling pathways that contribute to its powerful anabolic effects. The provided experimental protocols serve as a resource for researchers aiming to further investigate the molecular pharmacology of YK11.

References

• 1. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. ergo-log.com [ergo-log.com]
• 4. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 12. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

YK11 In Vitro Study Protocol for C2C12 Myoblasts: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on skeletal muscle.[1][2] Unlike traditional androgens, YK11 exhibits a unique mechanism of action. It acts as a partial agonist of the androgen receptor (AR), but its myostatin-inhibiting properties, mediated through the induction of follistatin (Fst), are what set it apart.[3][4][5] This document provides a detailed protocol for studying the effects of YK11 on C2C12 mouse myoblasts, a widely used in vitro model for myogenesis.[6][7]

YK11's primary mechanism involves binding to the androgen receptor and stimulating the expression of myogenic regulatory factors (MRFs) such as MyoD, Myf5, and myogenin.[3][4] Notably, studies have shown that YK11 induces these factors more significantly than dihydrotestosterone (DHT).[3][4] A key differentiator in its anabolic action is the robust upregulation of follistatin, a potent inhibitor of myostatin, which is a negative regulator of muscle growth.[3][8] This effect is AR-dependent, as the myogenic differentiation prompted by YK11 can be reversed by an anti-Fst antibody.[3][4]

Signaling Pathway of YK11 in C2C12 Myoblasts

YK11 initiates its action by binding to the androgen receptor. This complex then translocates to the nucleus, where it modulates gene expression. A key and unique target of YK11 is the Follistatin gene. The resulting increase in Follistatin protein leads to the inhibition of Myostatin, a negative regulator of muscle growth. This inhibition, combined with the upregulation of key myogenic regulatory factors (MyoD, Myf5, Myogenin), promotes the differentiation of myoblasts into mature myotubes.

References

• 1. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 2. jgryall.wordpress.com [jgryall.wordpress.com]
• 3. Culture, Differentiation and Transfection of C2C12 Myoblasts [en.bio-protocol.org]
• 4. encodeproject.org [encodeproject.org]
• 5. Immunofluorescence analysis of myogenic differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Culture, Differentiation and Transfection of C2C12 Myoblasts [bio-protocol.org]
• 7. MYOC Promotes the Differentiation of C2C12 Cells by Regulation of the TGF-β Signaling Pathways via CAV1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C2C12 Transfection Reagent (Mouse Myoblast Cells) | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]

Application Notes and Protocols: MC3T3-E1 Cell Differentiation Assay with YK11

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pre-osteoblastic cell line, MC3T3-E1, serves as a fundamental in vitro model for studying osteogenesis and bone formation. The differentiation of these cells into mature osteoblasts is characterized by a series of events, including cell proliferation, expression of early osteogenic markers like alkaline phosphatase (ALP), and finally, extracellular matrix mineralization. YK11, a selective androgen receptor modulator (SARM), has garnered significant interest for its potent anabolic effects on muscle and bone tissue.[1][2][3][4] This document provides a comprehensive guide to utilizing YK11 to induce and evaluate the osteogenic differentiation of MC3T3-E1 cells.

YK11 has been shown to accelerate the proliferation and mineralization of MC3T3-E1 cells.[1][5] Its mechanism of action involves binding to the androgen receptor (AR), which in turn upregulates the expression of key osteoblast-specific markers, including osteocalcin and osteoprotegerin.[1][5] Furthermore, YK11 has been found to activate the Akt signaling pathway, a crucial regulator in androgen-mediated osteoblast differentiation.[1] Studies in bone marrow-derived mesenchymal stem cells (BMSCs) also suggest the involvement of the BMP2/Smad signaling pathway in YK11-mediated osteogenesis.[2][3][6]

These application notes provide detailed protocols for assessing the osteogenic effects of YK11 on MC3T3-E1 cells through three key assays: Alkaline Phosphatase (ALP) activity, Alizarin Red S staining for mineralization, and quantitative real-time PCR (qRT-PCR) for osteogenic gene expression.

Data Presentation

Table 1: Effect of YK11 on Alkaline Phosphatase (ALP) Activity in MC3T3-E1 Cells

Treatment Group	Concentration (µM)	ALP Activity (nmol pNP/min/mg protein)	Fold Change vs. Control
Control (Vehicle)	0	15.2 ± 1.8	1.0
YK11	0.5	28.9 ± 2.5	1.9
YK11	1.0	42.1 ± 3.1	2.8
YK11	2.0	55.7 ± 4.0	3.7
DHT (Positive Control)	0.01	35.4 ± 2.9	2.3
*Data are presented as mean ± SD (n=3). *p < 0.05 compared to Control. pNP: p-nitrophenol.

Table 2: Quantification of Mineralization by Alizarin Red S Staining

Treatment Group	Concentration (µM)	Absorbance at 570 nm	Fold Change vs. Control
Control (Vehicle)	0	0.12 ± 0.02	1.0
YK11	0.5	0.25 ± 0.03	2.1
YK11	1.0	0.41 ± 0.04	3.4
YK11	2.0	0.63 ± 0.05	5.3
DHT (Positive Control)	0.01	0.35 ± 0.03	2.9
*Data are presented as mean ± SD (n=3). *p < 0.05 compared to Control.

Table 3: Relative mRNA Expression of Osteogenic Markers

Treatment Group	Concentration (µM)	Runx2	Osterix (Sp7)	Osteocalcin (Bglap)
Control (Vehicle)	0	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.2
YK11	1.0	2.5 ± 0.3	2.1 ± 0.2	3.2 ± 0.4
DHT (Positive Control)	0.01	1.8 ± 0.2	1.6 ± 0.1	2.4 ± 0.3
*Data are presented as mean ± SD (n=3) relative to the control group after normalization to a housekeeping gene (e.g., GAPDH). *p < 0.05 compared to Control.

Experimental Protocols

MC3T3-E1 Cell Culture and Osteogenic Induction

This initial protocol outlines the steps for culturing MC3T3-E1 cells and inducing their differentiation with YK11.

Materials:

• MC3T3-E1 subclone 4 cells

• Alpha-Minimum Essential Medium (α-MEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (100x)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS)

• YK11

• Dihydrotestosterone (DHT)

• Ascorbic acid

• β-glycerophosphate

• Cell culture flasks and plates

Procedure:

• Cell Culture: Culture MC3T3-E1 cells in α-MEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.[7][8]

• Seeding: When cells reach 80-90% confluency, wash with PBS, detach with Trypsin-EDTA, and seed into appropriate multi-well plates at a density of 1 x 10^4 cells/cm².

• Osteogenic Induction: After 24 hours, replace the growth medium with osteogenic differentiation medium (α-MEM with 10% FBS, 1% penicillin-streptomycin, 50 µg/mL ascorbic acid, and 10 mM β-glycerophosphate).[8]

• Treatment: Add YK11 or DHT (positive control) to the differentiation medium at the desired concentrations. A vehicle control (e.g., DMSO) should also be included.

• Medium Change: Change the medium with fresh differentiation medium and treatments every 2-3 days.[9]

MC3T3-E1 Osteogenic Differentiation Workflow

Alkaline Phosphatase (ALP) Activity Assay

This assay measures the activity of ALP, an early marker of osteoblast differentiation.

Materials:

• p-Nitrophenyl phosphate (pNPP) substrate solution

• Cell lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Lysis: After 7 days of differentiation, wash the cells twice with PBS.

• Add cell lysis buffer to each well and incubate for 10 minutes at 4°C.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Assay: Add a portion of the cell lysate and pNPP substrate solution to a 96-well plate.[10]

• Incubate at 37°C for 15-30 minutes.

• Measurement: Measure the absorbance at 405 nm using a microplate reader.[11][12]

• Normalization: Determine the total protein concentration of the cell lysates using a BCA protein assay kit to normalize the ALP activity.

Alizarin Red S Staining for Mineralization

This staining method detects calcium deposits, a hallmark of late-stage osteoblast differentiation and matrix mineralization.[13]

Materials:

• 4% Paraformaldehyde (PFA) in PBS

• Alizarin Red S (ARS) solution (2% w/v, pH 4.1-4.3)

• Distilled water (dH2O)

Procedure:

• Fixation: After 21 days of differentiation, remove the culture medium and wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15-30 minutes at room temperature.[14][15]

• Washing: Wash the cells three times with dH2O.

• Staining: Add the ARS solution to each well and incubate for 20-45 minutes at room temperature in the dark.[9][14]

• Final Washes: Remove the ARS solution and wash the cells 3-5 times with dH2O until the wash water is clear.[14][16]

• Visualization: Visualize the stained mineralized nodules using a bright-field microscope.

• Quantification (Optional): To quantify the staining, add 10% acetic acid to each well and incubate for 30 minutes with shaking to dissolve the stain. Transfer the supernatant to a new plate and measure the absorbance at 405-550 nm.[14]

Quantitative Real-Time PCR (qRT-PCR) for Osteogenic Gene Expression

qRT-PCR is used to measure the mRNA levels of key osteogenic transcription factors and markers.

Materials:

• TRIzol reagent or other RNA extraction kit

• Reverse transcription kit

• SYBR Green PCR master mix

• qRT-PCR instrument

• Primers for target genes (e.g., Runx2, Osterix, Osteocalcin) and a housekeeping gene (e.g., GAPDH)

Procedure:

• RNA Extraction: After 7 days of differentiation, wash cells with PBS and extract total RNA using TRIzol reagent according to the manufacturer's protocol.[7][15][17]

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.[7][15]

• qRT-PCR: Perform qRT-PCR using the synthesized cDNA, SYBR Green master mix, and specific primers for the target and housekeeping genes.[7][15]

• Analysis: Analyze the results using the comparative Ct (ΔΔCt) method to determine the relative expression of the target genes, normalized to the housekeeping gene.[7][15]

Signaling Pathways

YK11-Induced Osteogenic Signaling Cascade

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [pubmed.ncbi.nlm.nih.gov]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. YK-11 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. jme.bioscientifica.com [jme.bioscientifica.com]
• 7. Enhancing osteogenic differentiation of MC3T3-E1 cells during inflammation using UPPE/β-TCP/TTC composites via the Wnt/β-catenin pathway - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05529A [pubs.rsc.org]
• 8. Regulation of Osteoblast Differentiation and Iron Content in MC3T3-E1 Cells by Static Magnetic Field with Different Intensities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ixcellsbiotech.com [ixcellsbiotech.com]
• 10. drmillett.com [drmillett.com]
• 11. Alkaline phosphatase (ALP) and bone nodule formation assays [bio-protocol.org]
• 12. researchgate.net [researchgate.net]
• 13. Optimization of the Alizarin Red S Assay by Enhancing Mineralization of Osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Alizarin Red Staining: A Technique to Visualize Mineralization by Cultured Osteoblasts [jove.com]
• 17. spandidos-publications.com [spandidos-publications.com]

Application Notes: YK11 Dose-Response in HEK293 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects.[1] Unlike many other SARMs, YK11 is a partial agonist of the androgen receptor (AR).[2] Its mechanism of action is unique; it does not induce the typical interaction between the N-terminal and C-terminal domains of the AR, a step usually required for full receptor activation.[2] Instead, a key component of its anabolic activity is attributed to its ability to significantly increase the expression of follistatin, a potent inhibitor of myostatin.[2] Myostatin is a protein that negatively regulates muscle growth.[2]

HEK293 (Human Embryonic Kidney 293) cells are a widely used cell line in biomedical research, in part due to their high transfectability and robust growth characteristics.[3] They are a suitable in vitro model for studying the activity of compounds like YK11, particularly in assays involving reporter genes to quantify receptor activation.

These application notes provide a detailed protocol for determining the dose-response curve of YK11 in HEK293 cells by measuring androgen receptor activation.

Key Applications

• Screening and characterization of novel SARMs.

• Investigating the molecular mechanisms of myostatin inhibitors.

• High-throughput screening for compounds that modulate the androgen receptor pathway.

Quantitative Data Summary

The following table summarizes the dose-response relationship of YK11 on androgen receptor activation in HEK293 cells. Data is derived from an androgen-responsive element (ARE) luciferase reporter assay. The response is measured as Renilla-normalized luciferase activity, indicating the level of AR transactivation.

YK11 Concentration (nM)	Androgen Receptor Activation (Normalized Luciferase Activity)
1	Baseline
2.5	Low Activation
5	Moderate Activation
7.5	Moderate-High Activation
10	High Activation
25	High Activation
50	Plateauing Activation
75	Plateau
100	Plateau
500	Plateau
EC50 (Diastereomer 2a)	7.85 nM
EC50 (Diastereomixture)	12.5 nM

This data is based on the findings of Fujioka et al. (2020), where a specific, highly active diastereomer (2a) of YK11 was identified and compared to a mixture of diastereomers.[4]

Experimental Protocols

HEK293 Cell Culture

A foundational requirement for these experiments is the proper maintenance of HEK293 cells to ensure viability and consistency.

Materials:

• HEK293 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• T-75 cell culture flasks

• 6-well cell culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Culture HEK293 cells in T-75 flasks with DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Passage the cells every 2-3 days or when they reach 80-90% confluency.

• To passage, wash the cells with PBS, add trypsin-EDTA to detach the cells, and then neutralize the trypsin with complete growth medium.

• Centrifuge the cell suspension, resuspend the pellet in fresh medium, and seed new flasks or plates at the desired density.

Androgen Receptor (AR) Luciferase Reporter Assay

This assay quantitatively measures the activation of the androgen receptor by YK11 in a dose-dependent manner.

Materials:

• HEK293 cells

• AR expression plasmid (e.g., pcDNA3.1/Zeo/AR)

• ARE-driven luciferase reporter plasmid

• Renilla luciferase reporter plasmid (for normalization, e.g., pGL4.74)

• Transfection reagent (e.g., Lipofectamine 3000)

• Opti-MEM or other serum-free medium

• YK11 stock solution (in a suitable solvent like DMSO)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293 cells in 6-well plates at a density that will result in 70-80% confluency on the day of transfection.

• Transfection:

  • For each well, prepare a DNA-transfection reagent complex according to the manufacturer's protocol. A typical mixture per well includes:

    • 0.05 µg of AR expression plasmid

    • 0.1 µg of ARE-driven luciferase reporter plasmid

    • 0.01 µg of Renilla reporter plasmid

  • Incubate the complex at room temperature and then add it to the cells.

  • Incubate the cells for 24 hours.

• YK11 Treatment:

  • Prepare serial dilutions of YK11 in the appropriate cell culture medium. The final concentrations should range from 1 nM to 500 nM.

  • Include a vehicle control (medium with the same concentration of solvent used for the YK11 stock).

  • After the 24-hour transfection period, replace the medium with the YK11-containing medium.

  • Incubate the cells for an additional 24 hours.

• Luciferase Assay:

  • Wash the cells with PBS.

  • Lyse the cells using a passive lysis buffer.

  • Measure the firefly and Renilla luciferase activities using a luminometer according to the luciferase assay kit's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the logarithm of the YK11 concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to determine the EC50 value.

Visualizations

Caption: Workflow for determining YK11 dose-response in HEK293 cells.

Caption: YK11 activates the AR, leading to increased Follistatin and muscle growth.

References

• 1. YK-11 - Applications - CAT N°: 9003137 [bertin-bioreagent.com]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. Affecting HEK293 Cell Growth and Production Performance by Modifying the Expression of Specific Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Western Blot Analysis of MyoD and Myf5 after YK11 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a novel steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on skeletal muscle.[1] Unlike traditional anabolic steroids, YK11 exhibits a unique mechanism of action by acting as a partial agonist of the androgen receptor (AR).[2] Notably, research has demonstrated that YK11 promotes myogenic differentiation, the process by which myoblasts proliferate and differentiate to form mature muscle fibers.[2] This process is orchestrated by a family of transcription factors known as myogenic regulatory factors (MRFs), with MyoD (Myogenic Differentiation 1) and Myf5 (Myogenic Factor 5) being key players in the initiation of myogenesis.[3][4]

Studies have shown that treatment of C2C12 myoblasts, a well-established in vitro model for studying myogenesis, with YK11 leads to a more significant induction of MyoD and Myf5 compared to dihydrotestosterone (DHT), a potent endogenous androgen.[2][3] This upregulation of MyoD and Myf5 is a critical step in the commitment of myoblasts to the myogenic lineage. The unique anabolic effects of YK11 are attributed to its ability to increase the expression of follistatin (Fst), a glycoprotein that inhibits myostatin, a negative regulator of muscle growth.[2][3]

These application notes provide a comprehensive overview of the Western blot analysis of MyoD and Myf5 in response to YK11 treatment, including detailed experimental protocols and a summary of the expected outcomes based on current scientific literature.

Data Presentation

Table 1: Summary of Expected Qualitative Changes in MyoD and Myf5 Protein Expression Following YK11 Treatment in C2C12 Myoblasts

Treatment Group	MyoD Protein Level	Myf5 Protein Level	Reference
Vehicle Control	Basal	Basal	[3]
YK11	Increased	Increased	[3]
DHT	Increased	Increased	[3]

Note: The increase in MyoD and Myf5 protein levels is reported to be more pronounced with YK11 treatment compared to DHT treatment.[3]

Signaling Pathway

YK11 exerts its pro-myogenic effects through a distinct signaling cascade. It begins with the partial activation of the androgen receptor, leading to the upregulation of follistatin. Follistatin then antagonizes myostatin, a key inhibitor of muscle growth, thereby promoting the expression of critical myogenic regulatory factors, MyoD and Myf5, which drive myoblast differentiation.

Caption: YK11 Signaling Pathway in Myogenesis.

Experimental Protocols

This section provides a detailed protocol for the Western blot analysis of MyoD and Myf5 protein expression in C2C12 myoblasts following YK11 treatment.

Cell Culture and Treatment

• Cell Line: C2C12 myoblasts.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Differentiation: To induce myogenic differentiation, replace the growth medium with a differentiation medium (DMEM supplemented with 2% horse serum) when cells reach 80-90% confluency.

• YK11 Treatment: Prepare a stock solution of YK11 in a suitable solvent (e.g., DMSO). Add YK11 to the differentiation medium at the desired final concentration (e.g., 100 nM). A vehicle control (solvent only) and a positive control (e.g., DHT) should be included.

• Incubation: Treat the cells for the desired time points (e.g., 24, 48, 72 hours).

Protein Extraction

• Cell Lysis: After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells by adding ice-cold RIPA buffer (Radioimmunoprecipitation assay buffer) containing a protease inhibitor cocktail.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with vortexing every 10 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant containing the total protein to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each sample using a Bradford or BCA protein assay.

Western Blotting

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Load the denatured protein samples onto a 12% sodium dodecyl sulfate-polyacrylamide gel. Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for MyoD and Myf5 overnight at 4°C with gentle agitation. A primary antibody against a housekeeping protein (e.g., GAPDH, β-actin) should also be used as a loading control.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize the signal using a chemiluminescence imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software. Normalize the intensity of the MyoD and Myf5 bands to the intensity of the corresponding loading control band.

Caption: Western Blot Experimental Workflow.

Conclusion

The analysis of MyoD and Myf5 protein expression by Western blotting is a crucial step in elucidating the molecular mechanisms underlying the anabolic effects of YK11. The provided protocols offer a robust framework for conducting these experiments. While quantitative protein data is currently limited in the literature, the established signaling pathway and qualitative findings strongly suggest that YK11 is a potent inducer of these key myogenic regulatory factors. Further research, including detailed quantitative Western blot analyses, will be invaluable for a more comprehensive understanding of YK11's role in promoting myogenesis and its potential therapeutic applications in muscle-wasting disorders.

References

• 1. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Factors Regulating or Regulated by Myogenic Regulatory Factors in Skeletal Muscle Stem Cells | MDPI [mdpi.com]

Application Notes and Protocols: Quantifying Follistatin Gene Expression in Response to YK11 Treatment using qRT-PCR

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for quantifying the expression of the follistatin (FST) gene in response to treatment with YK11, a selective androgen receptor modulator (SARM). The protocol outlines the necessary steps from cell culture and treatment to data analysis using quantitative reverse transcription PCR (qRT-PCR). Included are methodologies for cell maintenance, RNA extraction, cDNA synthesis, and qRT-PCR, along with a template for data presentation. Additionally, visual diagrams of the experimental workflow and the proposed signaling pathway of YK11-induced follistatin expression are provided to facilitate understanding. This guide is intended for researchers in molecular biology, pharmacology, and drug development investigating the anabolic effects of YK11.

Introduction

YK11 is a novel steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potent anabolic effects on muscle tissue.[1][2] Unlike other SARMs, YK11 uniquely induces the expression of follistatin (Fst), a glycoprotein that inhibits myostatin, a negative regulator of muscle growth.[1][3][4] This mechanism of action suggests that YK11's anabolic properties are, at least in part, mediated by the upregulation of Fst.[1][3] Quantitative real-time PCR (qRT-PCR) is a sensitive and specific method for measuring changes in gene expression, making it an ideal technique to study the effects of YK11 on follistatin transcription.[5][6]

This application note provides a comprehensive protocol for researchers to quantify follistatin gene expression in C2C12 myoblasts, a commonly used in vitro model for studying myogenesis, following treatment with YK11.[7][8][9]

Signaling Pathway of YK11-Induced Follistatin Expression

YK11 acts as a partial agonist of the androgen receptor (AR).[2][4] Upon binding to the AR, it is thought to trigger a downstream signaling cascade that leads to the increased transcription of the follistatin gene. The expressed follistatin protein then antagonizes myostatin, leading to enhanced muscle differentiation and growth.[1][10]

Caption: Proposed signaling pathway of YK11-induced follistatin expression.

Experimental Protocol

This protocol is designed for the use of C2C12 mouse myoblast cells. All procedures should be performed in a sterile environment using aseptic techniques.

Cell Culture and Maintenance

• Cell Line: C2C12 mouse myoblasts.[7]

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10-20% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[11][12]

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.[7]

• Passaging: When cells reach 70-80% confluency, aspirate the medium, wash with PBS, and detach using 0.25% Trypsin-EDTA. Neutralize trypsin with growth medium and re-plate at a suitable sub-cultivation ratio (e.g., 1:3 to 1:6).[9][11] Do not allow cells to become fully confluent as this can induce spontaneous differentiation.[11]

Experimental Treatment

• Seed C2C12 cells in 6-well plates at a density that will result in approximately 80% confluency on the day of treatment.

• Once cells reach the desired confluency, replace the growth medium with a differentiation medium (DMEM with 2% horse serum and 1% Penicillin-Streptomycin).[7]

• Prepare stock solutions of YK11 in a suitable solvent (e.g., DMSO or ethanol).

• Treat the cells with the desired concentrations of YK11. Include a vehicle control group (cells treated with the solvent at the same final concentration). For example, cells can be treated with 500 nM YK11 or ethanol as a solvent control.[13]

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours). A 6-hour treatment has been shown to be sufficient to observe changes in Fst mRNA expression.[14]

RNA Extraction

• Following treatment, aspirate the medium and wash the cells twice with ice-cold PBS.

• Lyse the cells directly in the well using a suitable lysis buffer (e.g., TRIzol reagent or the lysis buffer from an RNA extraction kit).[15]

• Isolate total RNA using a commercial RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen or ISOGEN II, Nippon Gene) following the manufacturer's instructions.[13][16]

• Quantify the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA purity by checking the A260/A280 ratio (should be ~2.0).[17]

• (Optional but recommended) Treat the RNA samples with DNase I to remove any contaminating genomic DNA.[16]

cDNA Synthesis (Reverse Transcription)

• Synthesize first-strand complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit (e.g., ReverTra Ace qPCR RT Kit, TOYOBO or SuperScript VILO cDNA Synthesis Kit, Invitrogen) according to the manufacturer's protocol.[13][15]

• Typically, 1 µg of total RNA is used per reaction.[17]

• The resulting cDNA will be used as the template for qRT-PCR.

Quantitative Real-Time PCR (qRT-PCR)

• Prepare the qRT-PCR reaction mixture using a SYBR Green-based qPCR master mix (e.g., THUNDERBIRD SYBR qPCR Mix, TOYOBO).[13]

• The reaction mixture should contain the qPCR master mix, forward and reverse primers for the gene of interest (Follistatin) and a reference gene, nuclease-free water, and the synthesized cDNA template.

• Primer Design: Primers should be designed to span an exon-exon junction to avoid amplification of genomic DNA. Commercially available, pre-validated primers for mouse Follistatin can be used.[18][19]

  • Example Mouse Follistatin Primers: (Sequences should be validated)

    • Forward: 5'-AGAGCGGCAAGAGGACCAGG-3'

    • Reverse: 5'-TGGAGCACTGTAGCTCATAG-3'

• Reference Gene Selection: It is crucial to use a stably expressed reference gene for normalization. While β-actin has been used in similar studies, it is recommended to test a panel of common reference genes (e.g., GAPDH, B2M, HPRT) to determine the most stable one for your experimental conditions.[13][20][21][22]

• Perform the qRT-PCR using a real-time PCR detection system with a typical cycling program:

  • Initial denaturation (e.g., 95°C for 10 minutes)

  • 40 cycles of:

    • Denaturation (e.g., 95°C for 15 seconds)

    • Annealing/Extension (e.g., 60°C for 60 seconds)[23]

  • Melt curve analysis to confirm the specificity of the amplified product.

Data Analysis and Presentation

The relative expression of the follistatin gene can be calculated using the comparative CT (ΔΔCT) method.[24]

• Normalization: For each sample, calculate the ΔCT value by subtracting the CT value of the reference gene from the CT value of the follistatin gene.

  • ΔCT = CT(Follistatin) - CT(Reference Gene)

• Relative Quantification: Calculate the ΔΔCT by subtracting the average ΔCT of the control group from the ΔCT of each treated sample.

  • ΔΔCT = ΔCT(Treated Sample) - Average ΔCT(Control Group)

• Fold Change: The fold change in gene expression is calculated as 2-ΔΔCT.[24]

Data Presentation Table

Summarize the quantitative data in a clear and structured table.

Treatment Group	Concentration	N	Average CT (Follistatin)	Average CT (Reference Gene)	Average ΔCT	Average ΔΔCT	Fold Change (2-ΔΔCT)	Standard Deviation	p-value
Vehicle Control	-	3
YK11	100 nM	3
YK11	500 nM	3
YK11	1000 nM	3

N represents the number of biological replicates.

Experimental Workflow Diagram

Caption: Overview of the experimental workflow for qRT-PCR analysis.

Conclusion

This application note provides a detailed protocol for the quantification of follistatin gene expression in response to YK11 treatment in C2C12 cells. By following this guide, researchers can obtain reliable and reproducible data to further elucidate the molecular mechanisms underlying the anabolic effects of YK11. The provided diagrams and data presentation templates aim to streamline the experimental process and enhance the clarity of the results. Careful adherence to good laboratory practices and appropriate data analysis will ensure the generation of high-quality and impactful findings.

References

• 1. moreplatesmoredates.com [moreplatesmoredates.com]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]
• 5. qPCR and qRT-PCR analysis: Regulatory points to consider when conducting biodistribution and vector shedding studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and Validation of Reference Genes for qRT-PCR Studies of Gene Expression in Dioscorea opposita - PMC [pmc.ncbi.nlm.nih.gov]
• 7. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 8. Culture, Differentiation and Transfection of C2C12 Myoblasts [en.bio-protocol.org]
• 9. C2C12 | Culture Collections [culturecollections.org.uk]
• 10. fitscience.co [fitscience.co]
• 11. encodeproject.org [encodeproject.org]
• 12. Culture, Differentiation and Transfection of C2C12 Myoblasts [bio-protocol.org]
• 13. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 14. researchgate.net [researchgate.net]
• 15. static1.squarespace.com [static1.squarespace.com]
• 16. Total RNA extraction, cDNA synthesis, and qPCR [protocols.io]
• 17. surgery.pitt.edu [surgery.pitt.edu]
• 18. rmb.sinobiological.com [rmb.sinobiological.com]
• 19. sinobiological.com [sinobiological.com]
• 20. Identification and Validation of Quantitative PCR Reference Genes Suitable for Normalizing Expression in Normal and Dystrophic Cell Culture Models of Myogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Evidence Based Selection of Commonly Used RT-qPCR Reference Genes for the Analysis of Mouse Skeletal Muscle | PLOS One [journals.plos.org]
• 22. researchgate.net [researchgate.net]
• 23. mcgill.ca [mcgill.ca]
• 24. bitesizebio.com [bitesizebio.com]

Application Notes and Protocols for the Structural Confirmation of YK11 via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11, chemically known as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal molecule classified as a selective androgen receptor modulator (SARM).[1][2] It has garnered significant interest for its potent anabolic effects on muscle and bone tissue. Unlike traditional anabolic steroids, YK11 exhibits a unique dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR) and also functions as a myostatin inhibitor by increasing the expression of follistatin.[1] The structural integrity and purity of synthesized YK11 are paramount for its intended biological activity and for ensuring safety in preclinical and potential therapeutic applications.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous structural elucidation and confirmation of small molecules like YK11. A comprehensive suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within the molecule.

These application notes provide a detailed overview and experimental protocols for utilizing NMR spectroscopy to confirm the chemical structure of YK11.

Molecular Structure of YK11

The chemical structure of YK11 is presented below:

IUPAC Name: (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester

Chemical Formula: C₂₅H₃₄O₆

Molar Mass: 430.54 g/mol

(Note: The following sections on quantitative NMR data are based on typical experimental outcomes for steroidal compounds. Specific chemical shift and coupling constant data for YK11, while reported in the literature by Kanno et al., were not publicly accessible in detail at the time of this writing. Researchers should refer to the supplementary data of the cited publications for precise values.)

Quantitative NMR Data

A complete assignment of all proton and carbon signals is crucial for the structural confirmation of YK11. The following tables represent the expected data presentation format for the ¹H and ¹³C NMR spectral data of YK11.

Table 1: ¹H NMR Data for YK11 (Expected Format)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H-4
H-6α
H-6β
...
CH₃ (C18)
OCH₃ (ester)
OCH₃ (orthoester)
CH₃ (orthoester)

Table 2: ¹³C NMR Data for YK11 (Expected Format)

Position	Chemical Shift (δ, ppm)	Carbon Type
C-3	C=O
C-4	C
C-5	C=C
...
C-18	CH₃
Ester C=O	C=O
Ester OCH₃	OCH₃
Orthoester C	C
Orthoester OCH₃	OCH₃
Orthoester CH₃	CH₃

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural confirmation of YK11 are provided below.

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of the synthesized YK11 and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR).

• Filtration: Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For high-resolution experiments, particularly for NOESY, it may be beneficial to degas the sample to remove dissolved oxygen.

1D NMR Spectroscopy

a) ¹H NMR Spectroscopy

• Objective: To identify the chemical shifts, multiplicities, and integration of all proton signals in the molecule.

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Temperature: 298 K.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum to the TMS signal at 0.00 ppm. Integrate all signals and determine the multiplicity and coupling constants of each peak.

b) ¹³C NMR Spectroscopy

• Objective: To identify the chemical shifts of all carbon atoms in the molecule.

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Temperature: 298 K.

• Processing: Apply Fourier transformation with an exponential window function, phase correction, and baseline correction. Calibrate the spectrum to the TMS signal at 0.00 ppm.

2D NMR Spectroscopy

a) COSY (Correlation Spectroscopy)

• Objective: To identify proton-proton (¹H-¹H) spin-spin coupling networks, revealing which protons are adjacent to each other.

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse Program: A standard COSY pulse sequence (e.g., cosygpqf).

  • Spectral Width: 12-16 ppm in both dimensions.

  • Number of Increments: 256-512 in the indirect dimension (t₁).

  • Number of Scans per Increment: 2-8.

  • Relaxation Delay: 1-2 seconds.

• Processing: Apply a sine-bell window function in both dimensions followed by 2D Fourier transformation. Symmetrize the resulting spectrum.

b) HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To identify direct one-bond correlations between protons and their attached carbons (¹H-¹³C).

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse Program: A standard HSQC pulse sequence with sensitivity enhancement and gradient selection (e.g., hsqcedetgpsisp2.3).

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 160-200 ppm.

  • Number of Increments: 128-256 in the indirect dimension (t₁).

  • Number of Scans per Increment: 4-16.

  • Relaxation Delay: 1-2 seconds.

• Processing: Apply appropriate window functions (e.g., sine-bell in F2 and sine-bell or squared sine-bell in F1) and perform 2D Fourier transformation.

c) HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range (typically 2-3 bond) correlations between protons and carbons (¹H-¹³C). This is crucial for connecting different spin systems and identifying quaternary carbons.

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Pulse Program: A standard HMBC pulse sequence with gradient selection (e.g., hmbcgpndqf).

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 200-250 ppm.

  • Number of Increments: 256-512 in the indirect dimension (t₁).

  • Number of Scans per Increment: 8-32.

  • Relaxation Delay: 1.5-2.5 seconds.

  • Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

• Processing: Apply appropriate window functions and perform 2D Fourier transformation.

Experimental Workflow

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]

Preparing YK11 Stock Solution in DMSO for Cell Culture

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered significant interest in preclinical research for its potent anabolic effects on muscle and bone tissue.[1][2] Structurally derived from dihydrotestosterone (DHT), YK11 functions as a partial agonist of the androgen receptor (AR).[1][3] Its unique mechanism of action involves not only the partial activation of the AR but also the significant induction of follistatin, a potent inhibitor of myostatin.[1][3] This dual action makes YK11 a compound of interest for studying muscle growth and differentiation. This document provides detailed protocols for the preparation, sterilization, and storage of YK11 stock solutions in dimethyl sulfoxide (DMSO) for use in in-vitro cell culture experiments.

Quantitative Data Summary

The following tables summarize the key quantitative data for YK11.

Table 1: Physicochemical Properties of YK11

Property	Value	Reference
Molecular Formula	C₂₅H₃₄O₆	[4]
Molecular Weight	430.53 g/mol	[4][5]
CAS Number	1370003-76-1	[4][5]

Table 2: Solubility and Storage of YK11

Parameter	Details	Reference
Solubility in DMSO	4.31 mg/mL (10.01 mM)	[5]
Recommended Solvent	DMSO	[5]
Storage of Powder	-20°C for up to 3 years	[5]
Storage of Stock Solution in DMSO	-80°C for up to 1 year	[5]

Table 3: Recommended Working Concentrations for In Vitro Studies

Cell Line	Application	Working Concentration	Reference
HEK293	Androgen receptor transcriptional activity	0.1 µM	[4][5]
HEK293	Androgen receptor target gene expression	10 µM	[4]
C2C12 myoblasts	Myogenic differentiation	500 nM (0.5 µM)	[4][6]
MC3T3-E1 osteoblasts	Proliferation and mineralization	0.5 µM	[7]

Experimental Protocols

Materials

• YK11 powder

• Sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, DMSO-compatible syringe filters (0.2 or 0.22 µm pore size, e.g., PTFE or nylon)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Laminar flow hood (Biological Safety Cabinet Class II)

• Sterile serological pipettes and pipette tips

• Vortex mixer

Protocol 1: Preparation of a 10 mM YK11 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of YK11 in DMSO. This concentration is suitable for subsequent dilution to typical working concentrations for cell culture experiments.

• Aseptic Technique: Perform all steps in a certified laminar flow hood to maintain sterility.[5][8][9] Wipe down all surfaces and materials entering the hood with 70% ethanol.

• Weighing YK11: On a calibrated analytical balance, carefully weigh out the desired amount of YK11 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.305 mg of YK11 (Molecular Weight = 430.53 g/mol ).

• Dissolving YK11: Transfer the weighed YK11 powder into a sterile microcentrifuge tube. Using a sterile pipette, add the calculated volume of sterile DMSO to the tube. For the example above, add 1 mL of DMSO.

• Solubilization: Tightly cap the tube and vortex thoroughly until the YK11 powder is completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if necessary.[10] Visually inspect the solution to ensure there are no visible particles.

• Sterile Filtration: To ensure the sterility of the stock solution, it is crucial to filter it through a sterile, DMSO-compatible syringe filter (0.2 or 0.22 µm).[4][11][12]

  • Draw the YK11-DMSO solution into a sterile syringe.

  • Attach a sterile 0.2 or 0.22 µm syringe filter (PTFE or nylon) to the syringe.

  • Carefully dispense the solution through the filter into a new, sterile microcentrifuge tube or cryovial.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year).[5] For shorter-term storage, -20°C is also acceptable.

Protocol 2: Preparation of Working Solutions for Cell Culture

• Thawing the Stock Solution: Thaw an aliquot of the 10 mM YK11 stock solution at room temperature.

• Dilution: In the laminar flow hood, perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final working concentration.

  • Important: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

• Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO (without YK11) to the cell culture medium. This is essential to distinguish the effects of YK11 from any potential effects of the solvent.

• Application to Cells: Add the prepared working solutions (YK11 and vehicle control) to your cell cultures and proceed with the experiment.

Visualization of Signaling Pathway and Experimental Workflow

Below are diagrams created using the DOT language to visualize the YK11 signaling pathway and the experimental workflow for preparing the stock solution.

Caption: YK11 Signaling Pathway in Myogenic Differentiation.

Caption: Experimental Workflow for YK11 Stock Solution Preparation.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. sportstechnologylabs.com [sportstechnologylabs.com]
• 3. fitscience.co [fitscience.co]
• 4. researchgate.net [researchgate.net]
• 5. Aseptic Laboratory Techniques and Safety in Cell Culture | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 8. Sterile Cell Culture Preparation | Sartorius [sartorius.com]
• 9. assaygenie.com [assaygenie.com]
• 10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. zellbio.eu [zellbio.eu]
• 12. DMSO Sterile Filtered | Dimethylsulfoxide | G-Biosciences [gbiosciences.com]

YK11 Administration in Animal Models for Muscle Wasting: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Muscle wasting, a debilitating loss of muscle mass and function, is a significant clinical challenge associated with a wide range of conditions, including chronic diseases, aging (sarcopenia), and periods of disuse. The experimental compound YK11, a synthetic steroidal selective androgen receptor modulator (SARM), has garnered considerable interest for its potential therapeutic application in combating muscle atrophy. YK11 exhibits a unique dual mechanism of action, functioning as a partial agonist of the androgen receptor and, notably, as a potent myostatin inhibitor.[1][2] Myostatin is a key negative regulator of muscle growth, and its inhibition is a promising strategy for promoting muscle hypertrophy.[1] YK11 is understood to exert its myostatin-inhibiting effects by increasing the expression of follistatin, a natural antagonist of myostatin.[1][3][4]

These application notes provide a comprehensive overview of the administration of YK11 in various animal models of muscle wasting. Detailed experimental protocols, quantitative data from preclinical studies, and a summary of the underlying signaling pathways are presented to guide researchers in the investigation of YK11's therapeutic potential.

Mechanism of Action: The YK11 Signaling Pathway

YK11's primary mechanism of action involves the modulation of the androgen receptor and the subsequent inhibition of the myostatin signaling pathway.[1] As a partial agonist, YK11 binds to the androgen receptor, which leads to the upregulation of follistatin.[1][4] Follistatin, in turn, binds directly to myostatin, preventing it from interacting with its receptor, the activin type IIB receptor (ActRIIB).[1] This blockade of myostatin signaling leads to the activation of pro-hypertrophic pathways, most notably the Akt/mTOR pathway, which promotes protein synthesis and muscle growth.[1] Concurrently, the inhibition of myostatin signaling can lead to the suppression of catabolic pathways, such as the ubiquitin-proteasome system, which is responsible for protein degradation.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Novel myostatin-specific antibody enhances muscle strength in muscle disease models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new model of skeletal muscle atrophy induced by immobilization using a hook-and-loop fastener in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Luciferase Reporter Assay for Characterizing YK11 Androgen Receptor Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

YK11, chemically known as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal selective androgen receptor modulator (SARM).[1] Unlike traditional androgens, SARMs are designed to exhibit tissue-selective anabolic effects with reduced androgenic side effects. YK11 is of particular interest due to its dual mechanism of action: it acts as a partial agonist of the androgen receptor (AR) and as a myostatin inhibitor.[2][3][4] This document provides detailed application notes and protocols for utilizing a luciferase reporter assay to quantify the androgenic activity of YK11.

The androgen receptor is a ligand-activated transcription factor that, upon binding to an agonist, translocates to the nucleus and binds to androgen response elements (AREs) on target genes, initiating transcription. The luciferase reporter assay is a robust and sensitive method for quantifying this transcriptional activation. The assay utilizes a plasmid containing an ARE-driven promoter upstream of the firefly luciferase gene. When a compound like YK11 activates the androgen receptor, the subsequent binding to the ARE initiates the transcription of the luciferase gene, resulting in light emission that can be quantified.

Data Presentation

The following table summarizes the quantitative data for the androgen receptor activity of the biologically active diastereomer of YK11 (2a) as determined by an androgen responsive element (ARE)-luciferase reporter assay.

Compound	Agonist Type	EC50 (nM)	Maximal Efficacy (Emax) vs. DHT
YK11 (diastereomer 2a)	Partial Agonist	7.85	Not explicitly quantified in reviewed literature
Dihydrotestosterone (DHT)	Full Agonist	Not reported in the same study	100% (by definition)

Signaling Pathway and Experimental Workflow

Androgen Receptor Signaling Pathway

The diagram below illustrates the classical signaling pathway of the androgen receptor upon activation by an agonist.

Canonical Androgen Receptor Signaling Pathway

Experimental Workflow for Luciferase Reporter Assay

The following diagram outlines the key steps in performing a luciferase reporter assay to determine the androgenic activity of YK11.

Luciferase Reporter Assay Workflow

Experimental Protocols

Materials and Reagents

• Cell Line: Human embryonic kidney 293 (HEK293) cells or a similar cell line with low endogenous AR expression.

• Plasmids:

  • Androgen Response Element (ARE) Luciferase Reporter Plasmid (e.g., pGL4.36[luc2P/ARE/Hygro])

  • Renilla Luciferase Control Reporter Plasmid (e.g., pRL-TK) for normalization.

  • Human Androgen Receptor (hAR) Expression Plasmid.

• Cell Culture Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Transfection Reagent: Lipofectamine 2000 or a similar transfection reagent.

• Test Compounds:

  • YK11

  • Dihydrotestosterone (DHT) as a positive control.

• Luciferase Assay System: Dual-Luciferase® Reporter Assay System or a similar kit.

• Instrumentation: Luminometer.

Cell Culture and Transfection

• Cell Seeding: Seed HEK293 cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells per well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Transfection:

  • For each well, prepare a DNA-transfection reagent complex in serum-free medium according to the manufacturer's protocol. A typical ratio would be 100 ng of ARE-luciferase reporter, 10 ng of Renilla luciferase control, and 50 ng of hAR expression plasmid.

  • Add the transfection complex to the cells and incubate for 4-6 hours.

  • Replace the transfection medium with fresh DMEM containing 10% charcoal-stripped FBS (to remove endogenous steroids).

Compound Treatment

• Prepare Compound Dilutions: Prepare serial dilutions of YK11 and DHT in DMEM with 10% charcoal-stripped FBS. A typical concentration range for YK11 would be from 10^-12 M to 10^-6 M.

• Treatment: 24 hours post-transfection, replace the medium with the prepared compound dilutions. Include a vehicle control (e.g., 0.1% DMSO). Incubate for an additional 24 hours.

Luciferase Assay

• Cell Lysis: Remove the medium and gently wash the cells with phosphate-buffered saline (PBS). Lyse the cells by adding 20 µL of passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.

• Luminometry:

  • Add 100 µL of Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity.

  • Subsequently, add 100 µL of Stop & Glo® Reagent to quench the firefly luciferase reaction and measure the Renilla luciferase activity.

Data Analysis

• Normalization: For each well, normalize the firefly luciferase activity by dividing it by the Renilla luciferase activity. This accounts for variations in transfection efficiency and cell number.

• Dose-Response Curve: Plot the normalized luciferase activity against the logarithm of the compound concentration.

• EC50 Calculation: Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the EC50 value for YK11 and DHT. The EC50 is the concentration of the compound that elicits 50% of the maximal response.

Logical Relationship of the Experiment

The following diagram illustrates the logical flow and rationale behind the luciferase reporter assay for determining YK11's androgenic activity.

Experimental Logic Diagram

References

• 1. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. fitscience.co [fitscience.co]
• 4. KoreaMed Synapse [synapse.koreamed.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inconsistent YK11 Results in C2C12 Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered when studying the effects of YK11 on C2C12 cell differentiation.

Troubleshooting Guide

Inconsistent results in C2C12 differentiation assays with YK11 can arise from several factors, from cell health to reagent quality. This guide provides a structured approach to identifying and resolving these issues.

Observed Problem	Potential Cause	Recommended Solution
Low or no myotube formation in control (untreated) group.	1. Suboptimal C2C12 cell health: High passage number (>20) can lead to reduced differentiation potential.[1] Mycoplasma contamination can also affect cell behavior.	1a. Use low passage C2C12 cells (ideally <15).[2] Regularly test for mycoplasma contamination. 1b. Thaw a fresh vial of low-passage cells from a reliable source (e.g., ATCC).
2. Incorrect cell confluency at the start of differentiation: Starting differentiation at low (<70%) or overly high (>100%) confluency can impair myotube formation.[3][4]	2. Initiate differentiation when cells are 80-90% confluent to allow space for myotube growth.[4]
3. Ineffective differentiation medium: The quality and concentration of horse serum are critical. Lot-to-lot variability in serum can significantly impact differentiation efficiency.[2][3] Some media components, like sodium pyruvate, have been reported to impair differentiation.[5]	3a. Test different lots of horse serum to find one that supports robust differentiation. Heat-inactivated serum may work better. 3b. Use a differentiation medium of DMEM with 2% horse serum and 1% penicillin/streptomycin. Avoid DMEM formulations containing sodium pyruvate.[2][5]
Inconsistent or weak YK11 effect on myotube formation.	1. YK11 quality and stability: YK11 powder may have degraded due to improper storage, or its purity may be low.	1a. Purchase YK11 from a reputable supplier that provides a certificate of analysis with purity data.[6][7][8] 1b. Store YK11 powder at -20°C.[9][10][11] Prepare fresh stock solutions in an appropriate solvent like DMSO and store in small aliquots at -20°C to avoid repeated freeze-thaw cycles.
2. Incorrect YK11 concentration: The dose-response to YK11 can be narrow. Ineffective concentrations will not yield significant results.	2. Perform a dose-response experiment to determine the optimal concentration of YK11 for your specific C2C12 cell batch and experimental conditions. A common starting concentration is 500 nM.[12][13]
3. Issues with YK11 solubility: YK11 is poorly soluble in aqueous media.[9]	3. Prepare a concentrated stock solution of YK11 in DMSO.[9] When adding to the differentiation medium, ensure thorough mixing to prevent precipitation. The final DMSO concentration in the medium should be kept low (e.g., <0.1%) to avoid solvent-induced cytotoxicity.
High cell death or detachment during differentiation.	1. Cytotoxicity of YK11 or solvent: High concentrations of YK11 or the solvent (e.g., DMSO) can be toxic to cells.	1a. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic threshold of YK11 and your solvent on C2C12 cells. 1b. Ensure the final concentration of the solvent in the culture medium is non-toxic.
2. Poor cell adherence: C2C12 cells can sometimes detach during the differentiation process, especially on untreated surfaces.	2. Consider coating culture plates with an extracellular matrix component like gelatin or fibronectin to improve cell adherence.[4][14]
3. Nutrient depletion and waste accumulation: Differentiating myotubes are metabolically active and can quickly deplete nutrients and acidify the medium.	3. Change the differentiation medium every 24 hours to ensure an adequate supply of nutrients and to remove metabolic waste products.[2][3][15]
High variability between replicate wells or experiments.	1. Inconsistent cell seeding: Uneven cell distribution across wells will lead to variable confluency and, consequently, inconsistent differentiation.	1. Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly before aliquoting into wells.
2. Edge effects in multi-well plates: Wells on the outer edges of a plate are more prone to evaporation, leading to changes in media concentration.	2. Avoid using the outermost wells of the plate for experiments. Fill these wells with sterile PBS or media to minimize evaporation from the experimental wells.
3. Serum lot-to-lot variability: As mentioned, different batches of horse serum can have varying levels of growth factors and inhibitors that affect differentiation.	3. Once a suitable lot of horse serum is identified, purchase a large quantity to ensure consistency across multiple experiments.

Experimental Protocols

C2C12 Cell Culture and Differentiation Protocol

This protocol provides a standardized method for the culture and myogenic differentiation of C2C12 cells.

Materials:

• C2C12 mouse myoblast cell line (low passage)

• Growth Medium (GM): DMEM with high glucose, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation Medium (DM): DMEM with high glucose, supplemented with 2% Horse Serum (HS) and 1% Penicillin-Streptomycin.[2]

• Phosphate-Buffered Saline (PBS)

• 0.25% Trypsin-EDTA

• Tissue culture flasks and plates

Procedure:

• Cell Culture:

  • Culture C2C12 cells in Growth Medium at 37°C in a humidified atmosphere with 5% CO2.

  • Passage cells when they reach 70-80% confluency. Do not allow cells to become fully confluent during the proliferation phase.[3]

  • To passage, wash the cells with PBS, add Trypsin-EDTA, and incubate until cells detach. Neutralize trypsin with Growth Medium and centrifuge the cell suspension. Resuspend the cell pellet in fresh Growth Medium and seed into new flasks at a 1:3 to 1:4 ratio.[3]

• Initiation of Differentiation:

  • Seed C2C12 cells in the desired culture plates (e.g., 6-well or 12-well plates) at a density that will allow them to reach 80-90% confluency within 24-48 hours.

  • Once the target confluency is reached, aspirate the Growth Medium and wash the cells twice with PBS.

  • Add the Differentiation Medium to the cells. This is considered Day 0 of differentiation.[3][16]

• YK11 Treatment:

  • Prepare a stock solution of YK11 in DMSO.

  • Dilute the YK11 stock solution in Differentiation Medium to the desired final concentration. Add the YK11-containing medium to the cells. For the vehicle control, add an equivalent volume of DMSO to the Differentiation Medium.

• Maintenance of Differentiating Cultures:

  • Replace the medium (DM with or without YK11) every 24 hours.[2][3][15]

  • Myotube formation can be observed within 2-3 days, with more mature myotubes forming by days 4-6.[4][17]

Quantitative Analysis of Myotube Formation

1. Immunofluorescence Staining for Myosin Heavy Chain (MHC):

• Fix the differentiated C2C12 cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.25% Triton X-100 in PBS.

• Block with a suitable blocking buffer (e.g., 5% goat serum in PBS).

• Incubate with a primary antibody against Myosin Heavy Chain (e.g., MF20).

• Incubate with a fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Image the cells using a fluorescence microscope.

2. Fusion Index Calculation:

• The fusion index is a measure of myoblast fusion into myotubes.

• From the immunofluorescence images, count the number of nuclei within MHC-positive myotubes (defined as having at least 3 nuclei) and the total number of nuclei.

• Fusion Index (%) = (Number of nuclei in myotubes / Total number of nuclei) x 100.

3. Myotube Area and Diameter Measurement:

• Using image analysis software (e.g., ImageJ), outline the MHC-positive myotubes to measure their area and diameter.

• An increase in myotube area and diameter indicates enhanced myogenic differentiation.

4. Gene Expression Analysis of Myogenic Markers:

• Isolate total RNA from the cells at different time points of differentiation.

• Perform quantitative real-time PCR (qRT-PCR) to measure the expression of key myogenic regulatory factors (MRFs).

• Early markers: MyoD, Myf5[18]

• Mid-marker: Myogenin[19]

• Late marker: Myosin Heavy Chain (MHC)[20]

• Normalize the expression levels to a housekeeping gene (e.g., GAPDH or beta-actin).

Data Presentation

The following tables summarize the expected quantitative results from YK11 treatment in C2C12 cells based on published literature.

Table 1: Effect of YK11 on Myogenic Regulatory Factor (MRF) mRNA Expression

Myogenic Marker	Fold Change with YK11 (500 nM) vs. Control	Reference
MyoD	Significant Increase	[18]
Myf5	Significant Increase	[18]
Myogenin	Significant Increase	[18][19]

Table 2: Effect of YK11 on Follistatin (Fst) mRNA Expression

Gene	Fold Change with YK11 (500 nM) vs. Control	Reference
Follistatin (Fst)	Significant Increase	[18]

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. jgryall.wordpress.com [jgryall.wordpress.com]
• 3. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Third Party Testing - YK-11 [titansarms.com]
• 7. raybiotech.com [raybiotech.com]
• 8. modernaminos.com [modernaminos.com]
• 9. Page loading... [guidechem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. yk11 | 1370003-76-1 [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]
• 15. encodeproject.org [encodeproject.org]
• 16. dsmz.de [dsmz.de]
• 17. researchgate.net [researchgate.net]
• 18. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Proteomic Analysis of C2C12 Myoblast and Myotube Exosome-Like Vesicles: A New Paradigm for Myoblast-Myotube Cross Talk? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimizing YK11 Concentration for Osteogenic Differentiation

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing YK11 concentration for osteogenic differentiation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for YK11 in osteogenic differentiation assays?

A1: Based on current literature, a good starting point for in vitro studies is a concentration range of 0.25 µM to 4 µM. One study found that YK11 promoted osteogenesis in bone marrow-derived mesenchymal stem cells (BMSCs) within this range, with the effect increasing with concentration.[1][2] For mouse osteoblast cells (MC3T3-E1), a concentration of 0.5 µM has been shown to accelerate cell proliferation and differentiation.[3]

Q2: What are the expected effects of YK11 on osteoblastic cells?

A2: YK11 has been demonstrated to promote several aspects of osteogenesis. Key effects include:

• Increased Cell Proliferation: YK11, similar to dihydrotestosterone (DHT), has been shown to accelerate the proliferation of MC3T3-E1 osteoblast cells.[3][4]

• Enhanced Differentiation: It up-regulates osteoblast-specific differentiation markers.[3][5]

• Increased Mineralization: YK11 treatment leads to an increase in mineralization in MC3T3-E1 cells.[3][5]

• Upregulation of Osteogenic Markers: YK11 increases the expression of early and late osteoblast differentiation markers such as osteoprotegerin (OPG) and osteocalcin (OC).[3][4]

Q3: What is the primary mechanism of action for YK11 in promoting osteogenesis?

A3: YK11 is a selective androgen receptor modulator (SARM) and its osteogenic effects are primarily mediated through the androgen receptor (AR).[1][3][5] The binding of YK11 to the AR activates downstream signaling pathways.

Q4: Which signaling pathways are involved in YK11-induced osteogenic differentiation?

A4: Current research points to two main signaling pathways:

• PI3K/Akt Pathway: YK11 has been shown to rapidly increase the phosphorylation of Akt, suggesting activation of the PI3K/Akt signaling pathway through a non-genomic action of the androgen receptor.[3][5][6]

• BMP2/Smad Pathway: There is evidence to suggest that the BMP2 (bone morphogenetic protein 2)/Smad signaling pathway may also be involved in the regulation of osteogenic differentiation of BMSCs by YK11.[1][2][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No significant increase in osteogenic markers (e.g., ALP, Osteocalcin).	1. Suboptimal YK11 Concentration: The concentration of YK11 may be too low or too high for the specific cell type. 2. Cell Line Variability: Different cell lines may have varying sensitivities to YK11. 3. Androgen Receptor Expression: Low or absent androgen receptor expression in the cells.	1. Perform a dose-response experiment with a wider range of YK11 concentrations (e.g., 0.1 µM to 10 µM). 2. Ensure the chosen cell line is appropriate and has been previously shown to respond to androgens. 3. Verify AR expression in your cell line using techniques like Western blot or qPCR.
High Cell Death/Toxicity Observed.	1. YK11 Concentration Too High: Excessive concentrations of YK11 can lead to cytotoxicity. 2. Solvent Toxicity: The solvent used to dissolve YK11 (e.g., DMSO, ethanol) may be at a toxic concentration.	1. Lower the concentration of YK11. 2. Ensure the final solvent concentration in the culture medium is minimal and include a solvent-only control group.
Inconsistent or Variable Results Between Experiments.	1. YK11 Stability: Improper storage of YK11 stock solution may lead to degradation. 2. Cell Passage Number: Using cells at a high passage number can lead to altered phenotypes and responses. 3. Inconsistent Seeding Density: Variations in initial cell numbers can affect differentiation outcomes.	1. Store YK11 stock solutions at -20°C or -80°C and prepare fresh dilutions for each experiment. 2. Use cells at a consistent and low passage number. 3. Ensure precise and consistent cell seeding density across all experimental groups.
Effect of YK11 is blocked or attenuated.	1. Presence of Androgen Receptor Antagonists: Contaminants or experimental co-treatments may be antagonizing the AR.	1. The effects of YK11 on osteogenesis can be attenuated by AR antagonists.[3][5] Ensure no such compounds are present unless it is an intentional part of the experimental design.

Quantitative Data Summary

Table 1: Effect of YK11 on Osteogenic Differentiation of Bone Marrow-Derived Mesenchymal Stem Cells (BMSCs)

YK11 Concentration	Key Findings	Reference
0.25 - 4 µM	Promoted osteogenesis of BMSCs, with the effect gradually enhancing with increasing concentration.	[1][2]
2 µM	Promoted the proliferation of BMSCs.	[1]

Table 2: Effect of YK11 on Osteogenic Differentiation of MC3T3-E1 Cells

YK11 Concentration	Key Findings	Reference
0.5 µM	- Accelerated cell proliferation and mineralization similar to DHT. - Increased osteoblast specific differentiation markers, osteoprotegerin and osteocalcin. - Increased phosphorylated Akt protein levels.	[3]

Experimental Protocols

Protocol 1: In Vitro Osteogenic Differentiation of MC3T3-E1 Cells with YK11

• Cell Seeding: Plate MC3T3-E1 cells in a suitable culture vessel (e.g., 24-well plate) at a density of 2 x 10^4 cells/cm².

• Cell Culture: Culture cells in alpha-MEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Initiation of Differentiation: Once cells reach 80-90% confluency, switch to an osteogenic differentiation medium containing 50 µg/mL ascorbic acid and 10 mM β-glycerophosphate.

• YK11 Treatment: Add YK11 to the differentiation medium at the desired final concentrations (e.g., a range from 0.1 µM to 5 µM). Include a vehicle control (e.g., DMSO or ethanol).

• Medium Change: Replace the medium with fresh differentiation medium and YK11 every 2-3 days.

• Assessment of Differentiation:

  • Alkaline Phosphatase (ALP) Activity: Measure ALP activity at an early time point (e.g., day 7). This can be done using a colorimetric assay kit.

  • Mineralization Assay (Alizarin Red S Staining): At a later time point (e.g., day 14 or 21), assess matrix mineralization. Fix the cells, and then stain with Alizarin Red S solution. Quantify by extracting the stain and measuring absorbance.

  • Gene Expression Analysis (RT-qPCR): At various time points (e.g., day 4, 7, 14), extract total RNA and perform reverse transcription followed by quantitative PCR to measure the expression of osteogenic marker genes such as Runx2, ALP, Osteocalcin, and Osteoprotegerin.

Signaling Pathways and Experimental Workflow Diagrams

References

• 1. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 7. jme.bioscientifica.com [jme.bioscientifica.com]

YK11 Technical Support Center: Troubleshooting Solubility in Aqueous Cell Culture Media

For researchers, scientists, and drug development professionals utilizing the selective androgen receptor modulator (SARM) YK11, its hydrophobic nature presents a significant challenge in aqueous cell culture systems. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues, ensuring the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and why is solubility a concern in cell culture?

A1: YK11 is a synthetic steroidal SARM known for its potent anabolic effects on muscle and bone tissue.[1] It functions as a partial agonist of the androgen receptor and uniquely stimulates the production of follistatin, a myostatin inhibitor.[2][3] Chemically, YK11 is highly hydrophobic, making it practically insoluble in water and aqueous cell culture media.[4] This poor solubility can lead to compound precipitation, resulting in inaccurate dosing and unreliable experimental outcomes.

Q2: What are the recommended solvents for preparing YK11 stock solutions?

A2: Due to its hydrophobicity, YK11 should be dissolved in an organic solvent to create a concentrated stock solution. The most commonly used and recommended solvent is dimethyl sulfoxide (DMSO).[5] Other organic solvents like ethanol and methanol can also be used.[6][7]

Q3: What is the maximum recommended final concentration of DMSO in cell culture media?

A3: High concentrations of DMSO can be toxic to cells.[8][9] As a general rule, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally below 0.1% (v/v).[8] Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[4] However, it is crucial to perform a dose-response curve for your specific cell line to determine its tolerance to DMSO.[8] Always include a vehicle control (media with the same final DMSO concentration as your experimental samples) in your experiments.[6]

Q4: My YK11 precipitates immediately when I add it to my cell culture medium. What's happening?

A4: This is a common issue known as "crashing out." It occurs when a concentrated stock solution of a hydrophobic compound in an organic solvent is rapidly diluted into an aqueous solution. The compound's solubility limit in the aqueous environment is exceeded, causing it to precipitate. To avoid this, a careful, stepwise dilution protocol is necessary.

Q5: I observed precipitation in my media after a few hours or days of incubation. What could be the cause?

A5: Delayed precipitation can occur due to several factors, including:

• Compound Instability: YK11 may not be stable in the aqueous media over long incubation periods.

• Interaction with Media Components: Components in the media, such as salts and proteins, can interact with YK11 over time, reducing its solubility.[10]

• Evaporation: Evaporation of media from the culture vessel can increase the concentration of YK11, pushing it beyond its solubility limit.[11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Immediate Precipitation	Final concentration of YK11 is too high.	Lower the final working concentration of YK11.
Improper dilution technique.	Follow the detailed "Step-by-Step Protocol for Preparing YK11 Working Solutions".
Stock solution is too concentrated.	Prepare a less concentrated stock solution in DMSO.
Delayed Precipitation (after hours/days)	Compound instability in aqueous media.	Change the media with freshly prepared YK11 solution every 24-48 hours.
Interaction with media components.	If compatible with your cell line, consider using a different basal media or serum-free media.
Media evaporation.	Ensure proper humidification in the incubator and use well-sealed culture plates or flasks.
Inconsistent Experimental Results	Partial precipitation reducing the effective concentration.	Visually inspect the media for any signs of precipitation before and during the experiment. If unsure, filter the media through a 0.22 µm syringe filter before adding it to the cells (note: this may also remove some of the dissolved compound if it is close to its saturation point).
Inaccurate stock solution concentration.	Verify the concentration of your stock solution and prepare fresh stock solutions regularly.

Quantitative Data Summary

Table 1: Solubility of YK11 in Various Solvents

Solvent	Solubility	Reference
Water	Very slightly soluble (0.13 g/L)	[4]
Chloroform	Slightly soluble	[8]
Methanol	Slightly soluble (~1 mg/mL)	[6][8]
Ethanol	Soluble (~1 mg/mL)	[6][7]
Acetonitrile	Soluble (~1 mg/mL)	[6][7]
DMSO	Soluble (up to 20 mg/mL)	[12]

Table 2: Recommended Maximum DMSO Concentrations for Common Cell Lines

Cell Line	Recommended Max. DMSO Concentration	Reference
General Rule	< 0.5%, ideally < 0.1%	[4][13]
C2C12 (myoblasts)	0.1% - 2% (effects on differentiation observed at higher concentrations)	[1]
MC3T3-E1 (osteoblasts)	Not specified, but general rules apply.	[14]
Various Cancer Cell Lines (HepG2, Huh7, HT29, SW480, MCF-7, MDA-MB-231)	0.3125% showed minimal cytotoxicity in most lines.	[15]

Experimental Protocols

Protocol 1: Preparation of a 10 mM YK11 Stock Solution in DMSO

Materials:

• YK11 powder (purity ≥95%)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh out the desired amount of YK11 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of YK11 ≈ 430.53 g/mol ), weigh 4.305 mg of YK11.

• Dissolving: Add the calculated volume of DMSO to the tube containing the YK11 powder.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the YK11 is completely dissolved. A clear solution should be obtained.

• Sonication (Optional): If the compound does not dissolve completely, sonicate the tube in a water bath for 5-10 minutes.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Protocol 2: Step-by-Step Dilution of YK11 DMSO Stock into Cell Culture Media

Objective: To prepare a final working concentration of YK11 in cell culture media while minimizing precipitation. This protocol uses a two-step dilution process.

Materials:

• 10 mM YK11 stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Intermediate Dilution:

  • Calculate the volume of the 10 mM YK11 stock solution needed to make an intermediate dilution (e.g., 100 µM) in pre-warmed media.

  • For example, to make 1 mL of 100 µM YK11, add 10 µL of the 10 mM stock solution to 990 µL of pre-warmed media.

  • Add the YK11 stock solution dropwise to the media while gently vortexing or swirling the tube to ensure rapid and even mixing. This will create a 100X intermediate solution with a DMSO concentration of 1%.

• Final Dilution:

  • Calculate the volume of the 100 µM intermediate dilution needed to achieve the final desired concentration in your culture vessel.

  • For example, to achieve a final concentration of 500 nM YK11 in 2 mL of media in a well of a 6-well plate, add 10 µL of the 100 µM intermediate solution to the 2 mL of media.

  • Add the intermediate solution to the final volume of media and mix gently by pipetting up and down or by swirling the plate. The final DMSO concentration in this example will be 0.005%.

Protocol 3: Using Pluronic F-68 to Enhance YK11 Solubility

Background: Pluronic F-68 is a non-ionic surfactant that can be used to increase the solubility of hydrophobic compounds in aqueous solutions and is generally well-tolerated by cells in culture.[16][17]

Procedure:

• Prepare a Pluronic F-68 Stock Solution: Prepare a 10% (w/v) stock solution of Pluronic F-68 in cell culture grade water and sterilize by filtration through a 0.22 µm filter.

• Supplement Media: Add the sterile Pluronic F-68 stock solution to your complete cell culture medium to achieve a final concentration of 0.05% to 0.2% (v/v).[18]

• Prepare YK11 Working Solution: Follow "Protocol 2: Step-by-Step Dilution of YK11 DMSO Stock into Cell Culture Media," using the Pluronic F-68 supplemented media for your dilutions. The presence of Pluronic F-68 can help to stabilize the YK11 in the aqueous environment and prevent precipitation.

Visualizations

Caption: YK11 Signaling Pathway.

Caption: Troubleshooting Workflow for YK11 Precipitation.

Caption: YK11 Solution Preparation Workflow.

References

• 1. bio.unipd.it [bio.unipd.it]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. Benefits and Mechanism of YK-11_Chemicalbook [chemicalbook.com]
• 4. lifetein.com [lifetein.com]
• 5. fitscience.co [fitscience.co]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 11. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 12. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.cn [medchemexpress.cn]
• 14. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Evaluating the impact of high Pluronic® F68 concentrations on antibody producing CHO cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. openbiotechnologyjournal.com [openbiotechnologyjournal.com]

Technical Support Center: YK11 Experimental Solutions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with YK11. The focus is on preventing precipitation in experimental buffers to ensure the accuracy and reproducibility of results.

Frequently Asked Questions (FAQs)

Q1: Why is my YK11 precipitating out of my aqueous experimental buffer?

YK11 is a synthetic steroidal compound that is highly hydrophobic and practically insoluble in water.[1] Precipitation in aqueous buffers (e.g., cell culture media, phosphate-buffered saline) is a common issue stemming from several factors:

• Poor Aqueous Solubility: The primary reason is YK11's chemical nature, which limits its ability to dissolve in water-based solutions.[1]

• Improper Solvent Use: Using an inappropriate initial solvent or an insufficient volume can lead to incomplete dissolution before dilution.

• Shock Precipitation: Rapidly diluting a concentrated organic stock solution of YK11 into an aqueous buffer can cause the compound to crash out of solution.

• Buffer Composition: The pH, ionic strength, and presence of certain salts in the buffer can influence the solubility of YK11.[2][3]

• Temperature Fluctuations: Changes in temperature, including freeze-thaw cycles, can decrease the solubility of YK11 and lead to precipitation.[4]

Q2: What are the recommended solvents for preparing a YK11 stock solution?

To avoid precipitation, YK11 should first be dissolved in an appropriate organic solvent to create a high-concentration stock solution. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent.[5][6] Other organic solvents like ethanol, methanol, and acetonitrile can also be used.[1][7]

Table 1: Reported Solubility of YK11 in Common Organic Solvents

Solvent	Reported Concentration	Source
DMSO	64.0 mg/mL (148.65 mM)	[8]
DMSO	20 mg/mL (46.45 mM)	[9]
DMSO	4.31 mg/mL (10.01 mM)	[6]
Ethanol, Methanol, Acetonitrile	Approx. 1 mg/mL	[7]
Chloroform, Methanol	Slightly Soluble	[1][10][11]

| PEG400, Ethanol | Soluble |[12] |

Note: Solubility can vary between batches and sources. It is recommended to perform a small-scale solubility test. Sonication and gentle heating can aid dissolution.[6][9]

Q3: How can I prevent precipitation when diluting my YK11 stock solution into a final working buffer?

The key is to perform a gradual dilution. Abruptly changing the solvent environment from organic to aqueous can cause the compound to precipitate. A step-by-step approach is recommended.

Experimental Protocol: Preparation of an Aqueous YK11 Working Solution

Objective: To prepare a clear, stable working solution of YK11 in an aqueous buffer (e.g., cell culture medium) from a DMSO stock solution.

Materials:

• YK11 crystalline solid[7]

• Anhydrous, sterile-filtered DMSO[9]

• Target aqueous experimental buffer (e.g., DMEM), pre-warmed to 37°C

Methodology:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh the desired amount of YK11 powder.

  • Dissolve the YK11 in a minimal volume of DMSO to achieve a high concentration (e.g., 10-50 mM). Using newly opened, hygroscopic DMSO is recommended for best results.[9]

  • Ensure complete dissolution. If necessary, use sonication or gentle vortexing.[6][9] The solution should be perfectly clear.

• Perform Serial Dilutions (Intermediate Steps):

  • Do not add the concentrated DMSO stock directly to your final volume of aqueous buffer.

  • Perform one or more intermediate dilution steps. For example, first, dilute the 10 mM stock 1:10 in the target buffer to create a 1 mM solution.

  • During dilution, add the YK11 solution dropwise to the pre-warmed buffer while vortexing or stirring gently to ensure rapid and even dispersion.

• Prepare the Final Working Solution:

  • Use the intermediate dilution to prepare the final working concentration (e.g., 1 µM, 500 nM).[1][9]

  • Again, add the intermediate solution slowly to the final volume of pre-warmed buffer with gentle agitation.

• Final Check and Use:

  • Visually inspect the final solution for any signs of precipitation or cloudiness.

  • It is highly recommended to prepare the final working solution immediately before use to minimize the risk of precipitation over time.[6]

Q4: Are there established multi-component formulations for in vivo or complex experiments?

Yes, for applications requiring higher concentrations or enhanced stability, particularly in in vivo studies, co-solvent formulations are used. These typically involve a combination of DMSO, polyethylene glycol (PEG), a surfactant like Tween 80, and a saline or oil base.

Table 2: Recommended Multi-Component Formulations for YK11

Formulation Composition	Achievable Solubility	Source
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (5.81 mM)	[9]
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.81 mM)	[9]
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (5.81 mM)	[9]

| 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline | 1 mg/mL (2.32 mM) |[6] |

Note: For these formulations, solvents should be added sequentially, ensuring the solution is clear before adding the next component.[6][9]

Q5: How should I store YK11 powder and stock solutions to maintain stability?

Proper storage is critical to prevent degradation and precipitation.

• Powder: Store the crystalline solid at -20°C in a dry, dark place.[5][6][10] Stability is reported to be ≥ 4 years under these conditions.[7]

• Stock Solutions: Store concentrated stock solutions (in DMSO) at -20°C or -80°C.[6] To avoid issues from repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use volumes.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Immediate Precipitation	Shock Precipitation: The concentration gradient between the organic stock and aqueous buffer is too steep.	• Add the YK11 stock solution dropwise into the buffer while vortexing.• Pre-warm the aqueous buffer to 37°C to increase solubility.• Introduce an intermediate dilution step in the pure buffer or a buffer/solvent mixture.
Cloudiness or Haze	Incomplete Dissolution: The initial stock solution was not fully dissolved.	• Use sonication or gentle heating to ensure the initial DMSO stock is completely clear before dilution.[9]• Confirm your stock concentration does not exceed the solubility limit for the solvent used (see Table 1).
Precipitate Forms Over Time	Low Kinetic Solubility: The compound is supersaturated and unstable in the aqueous buffer at the experimental temperature.	• Prepare working solutions fresh immediately before each experiment.[6]• Ensure the pH of the final buffer is stable and compatible.• If the experiment allows, consider using a formulation with co-solvents (see Table 2) to improve stability.
Precipitate After Thawing	Freeze-Thaw Instability: The compound has fallen out of solution at low temperatures.	• Before use, gently warm the thawed solution to 37°C and vortex or sonicate to attempt to redissolve the precipitate.• Centrifuge the tube to pellet the precipitate and use the clear supernatant, noting that the final concentration may be lower than intended.• Best Practice: Aliquot stock solutions into single-use volumes to avoid freeze-thaw cycles altogether.

Visual Guides

The following diagrams illustrate the key workflow for preparing YK11 solutions and the factors that can lead to precipitation.

Caption: Workflow for preparing YK11 solutions to avoid precipitation.

Caption: Key factors contributing to YK11 precipitation in buffers.

References

• 1. guidechem.com [guidechem.com]
• 2. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Buy YK-11 | 1370003-76-1 | >98% [smolecule.com]
• 6. YK11 | TargetMol [targetmol.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. medkoo.com [medkoo.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. yk11 CAS#: 1370003-76-1 [m.chemicalbook.com]
• 11. Cas 1370003-76-1,yk11 | lookchem [lookchem.com]
• 12. pp-researchlab.com [pp-researchlab.com]

Technical Support Center: YK11 Stability and Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and degradation of YK11 in long-term storage. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs) on YK11 Stability

Q1: What is the expected shelf-life of YK11?

There is limited peer-reviewed stability data specifically for YK11. However, some suppliers suggest a shelf-life of up to 3 years when stored under optimal conditions. Anecdotal evidence and general practice for similar research compounds suggest a more conservative shelf-life of one year to ensure potency. It is crucial to refer to the manufacturer's expiration date and storage recommendations.

Q2: What are the ideal storage conditions for YK11?

To maximize the shelf-life and maintain the integrity of YK11, it is recommended to store it in a cool, dry, and dark place. Exposure to light, heat, and moisture should be minimized. For long-term storage, refrigeration or freezing is advisable, provided the compound is in a tightly sealed container to prevent moisture ingress.

Q3: My YK11 solution appears cloudy. Is it still usable?

Cloudiness in a YK11 solution can indicate several issues, including precipitation, degradation, or contamination. If the solution was stored at a low temperature, the cloudiness might be due to the compound coming out of solution. In this case, gentle warming and sonication may redissolve the compound. However, if the cloudiness persists or if there are visible particulates, it could be a sign of degradation or contamination, and the solution should be discarded.

Q4: I am seeing unexpected results in my experiments with YK11. Could this be due to degradation?

Yes, unexpected experimental outcomes can be a result of YK11 degradation. YK11 is known to have a labile orthoester moiety, which can be susceptible to hydrolysis.[1][2][3] Degradation can lead to a lower concentration of the active compound and the presence of degradation products that may have different biological activities or interfere with the assay. It is recommended to verify the purity of your YK11 stock if you suspect degradation.

Q5: How can I check the purity of my YK11 sample?

The purity of a YK11 sample can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a UV/Vis detector or Mass Spectrometry (MS).[4] A pure sample should show a single major peak at the expected retention time. The presence of additional peaks may indicate impurities or degradation products.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or weaker than expected biological activity	Degradation of YK11 leading to a lower effective concentration.	1. Verify the storage conditions and age of the YK11 stock. 2. Perform a purity analysis (e.g., HPLC) to check for degradation. 3. Use a fresh, validated batch of YK11 for subsequent experiments.
Appearance of unknown peaks in analytical chromatograms (e.g., HPLC, LC-MS)	Presence of degradation products or impurities from synthesis.	1. Compare the chromatogram to a reference standard of YK11 if available. 2. If degradation is suspected, consider performing a forced degradation study to identify potential degradation products. 3. Ensure the analytical method is validated for stability indicating.
YK11 solution is discolored or has a precipitate	Chemical degradation, contamination, or poor solubility.	1. If precipitation is due to low temperature, attempt to redissolve by gentle warming and sonication. 2. If discoloration or persistent precipitate is observed, the solution is likely degraded or contaminated and should be discarded. 3. Prepare fresh solutions using a high-purity solvent.

Data on SARM Stability (General)

While specific quantitative data for YK11 is scarce, a study on the stability of 15 other SARMs in a solvent solution (acetonitrile) provides valuable insights into their general stability under different storage conditions.[5][6][7]

Storage Condition	Duration	General SARM Stability	Reference
-20°C	Up to 1 year	Most SARMs are stable.	[5][6][7]
4°C	Up to 2 weeks	Many SARMs show good stability.	[5][6][7]
Room Temperature	Not Recommended	Stability can be compromised; duration not extensively studied.	[5]
Freeze-Thaw Cycles	Multiple Cycles	Some SARMs may show a limited degree of instability.	[5][6][7]

Note: This data is for other SARMs and should be used as a general guideline for YK11 in the absence of specific data.

Experimental Protocols

Protocol for Assessing YK11 Purity by HPLC-UV

This protocol outlines a general method for assessing the purity of a YK11 sample.

1. Materials and Reagents:

• YK11 sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (optional, for mobile phase modification)

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Preparation of Standard Solution:

• Accurately weigh a small amount of YK11 reference standard.

• Dissolve in a suitable solvent (e.g., ACN or methanol) to a known concentration (e.g., 1 mg/mL).

• Perform serial dilutions to create a working standard solution (e.g., 10 µg/mL).

3. Preparation of Sample Solution:

• Prepare the YK11 sample to be tested at the same concentration as the working standard solution.

4. HPLC Conditions:

• Mobile Phase A: Water (with 0.1% formic acid, if needed)

• Mobile Phase B: Acetonitrile (with 0.1% formic acid, if needed)

• Gradient: A typical gradient could be starting from 60% B, increasing to 95% B over 15 minutes, holding for 5 minutes, and then returning to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: Scan for an optimal wavelength, typically around 240-260 nm for similar structures.

• Injection Volume: 10 µL

5. Analysis:

• Inject the standard and sample solutions.

• The purity of the sample can be estimated by comparing the peak area of the main peak to the total area of all peaks in the chromatogram.

Visualizations

Signaling Pathway and Potential Degradation

Caption: YK11 mechanism and factors influencing its stability.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the long-term stability of YK11.

Troubleshooting Logic for Unexpected Results

Caption: A logical approach to troubleshooting unexpected YK11 results.

References

• 1. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Third Party Testing - YK-11 [titansarms.com]
• 5. Investigation of stability of selective androgen receptor modulators in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. pure.qub.ac.uk [pure.qub.ac.uk]

Technical Support Center: Cell Culture Contamination Control in YK11 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with YK11 in cell culture. Maintaining aseptic conditions is critical for the validity and reproducibility of any in vitro experiment. This guide addresses common contamination issues that may be encountered.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Identifying Contamination

Q1: My cell culture medium turned cloudy and yellow overnight. What is the likely cause?

A: A rapid change in the medium to a cloudy and yellow appearance is a classic sign of bacterial contamination.[1][2][3] Bacteria multiply quickly and produce acidic byproducts, which causes the pH indicator (phenol red) in the medium to change from red to yellow.[3] You may also observe a foul odor.[1] Under a microscope, you will likely see small, motile particles between your cells.[1][3]

Q2: I see thin, fuzzy filaments floating in my culture flask. What could this be?

A: The presence of filamentous or fuzzy structures, which can appear as a network of threads, is indicative of fungal (mold) contamination.[1][4] This type of contamination may also cause the medium to become turbid.[4]

Q3: My cells are growing slowly, and I see small, round or oval particles under the microscope. What type of contamination might this be?

A: This description is consistent with a yeast contamination.[4] Yeast cells are larger than bacteria and can be seen under a light microscope, often appearing as individual oval-shaped particles or in budding chains.[4] While the medium may initially remain clear, it can become turbid and the pH may change over time.[5]

Q4: My cells look unhealthy and are not growing well, but the media is clear. What should I suspect?

A: When cell health declines without visible signs of contamination like turbidity, Mycoplasma contamination is a primary suspect.[6] Mycoplasma are very small bacteria that lack a cell wall, making them invisible to the naked eye and difficult to detect with a standard light microscope.[7] They do not typically cause the medium to become cloudy but can significantly alter cell metabolism, growth rates, and even gene expression, thereby compromising experimental results.[7]

Q5: Can the experimental compound, YK11, cause changes in cell morphology that might be mistaken for contamination?

A: YK11 is a selective androgen receptor modulator (SARM) that has been shown to induce myogenic differentiation in C2C12 myoblasts and proliferation in MC3T3-E1 osteoblasts.[8][9][10][11] These processes involve significant changes in cell morphology, such as cell fusion and elongation in myoblasts. While these changes are expected, any sudden, unexplained cell rounding, detachment, or lysis, especially when accompanied by other signs like a pH shift, should be investigated as potential contamination.[2]

Section 2: Prevention Strategies

Q6: What are the most critical practices to prevent contamination in my YK11 experiments?

A: The foundation of contamination control is a strict aseptic technique.[12][13] Key practices include:

• Sterile Work Area: Always work in a certified biological safety cabinet (BSC) or laminar flow hood. Keep the workspace clean and uncluttered.[12][14]

• Personal Hygiene: Wear appropriate personal protective equipment (PPE), including a lab coat and gloves.[14][15] Wash hands before starting work.[16]

• Sterile Reagents and Media: Use sterile media, sera, and supplements from reputable suppliers.[17] Sterilize any lab-prepared solutions appropriately.[12]

• Sterile Handling: Disinfect all items placed in the hood with 70% ethanol.[12][16] Avoid talking, singing, or coughing over open cultures.[12][18]

• Quarantine New Cells: Always quarantine new cell lines from external sources until they have been tested and confirmed to be free of contamination, especially Mycoplasma.[1][19]

Q7: Should I use antibiotics in my culture medium as a routine preventative measure?

A: The routine use of antibiotics is generally discouraged.[1][13] While they can prevent some bacterial growth, they can also mask low-level contamination, particularly from Mycoplasma, and can lead to the development of antibiotic-resistant bacteria.[1][13][20] It is better to rely on a strong aseptic technique.[20]

Q8: How often should I clean the cell culture incubator and biosafety cabinet?

A: Regular and thorough cleaning is crucial.

• Biosafety Cabinet: The work surface should be disinfected with 70% ethanol before and after each use.[12]

• Incubator: The incubator should be cleaned regularly. The water pan should be emptied, cleaned, and refilled with sterile distilled water weekly, potentially with an added disinfectant that is safe for cell cultures.[1][5]

Section 3: Handling Contamination

Q9: I've confirmed a bacterial contamination in my YK11-treated cells. What should I do?

A: The best and safest course of action is to discard the contaminated culture immediately to prevent it from spreading to other cultures in the lab.[19] After discarding, thoroughly disinfect the biosafety cabinet, incubator, and any equipment that may have come into contact with the contaminated culture.[19]

Q10: Is it possible to salvage a valuable or irreplaceable culture that has been contaminated?

A: While discarding is the recommended practice, in cases of irreplaceable cultures, decontamination might be attempted, though success is not guaranteed.[5] This typically involves washing the cells extensively with a sterile phosphate-buffered saline (PBS) and using high concentrations of antibiotics or specific anti-fungal agents.[5] However, these treatments can be toxic to the cells and may alter their physiology, potentially affecting your experimental results with YK11.[5] Mycoplasma contamination can sometimes be eliminated with specialized commercial reagents.[21]

Data Summary Tables

Table 1: Characteristics of Common Microbial Contaminants

Contaminant	Visual Signs (Macroscopic)	Microscopic Appearance	Typical pH Change
Bacteria	Rapid turbidity, cloudy medium, surface film.[1][3]	Small (0.5-5 µm), distinct shapes (cocci, rods), often motile.[1][4]	Rapid shift to acidic (yellow).[1][3]
Yeast	Medium can become turbid.[4]	Round or oval particles (~3-10 µm), may show budding.[4]	Can shift to acidic (yellow).[5]
Mold (Fungi)	Visible filamentous "fuzzy" structures, may form colonies on surfaces.[1][4]	Thin, thread-like hyphae, may have visible spore clusters.[19][22]	Can shift to alkaline (pink/purple) or acidic.[4][23]
Mycoplasma	Typically no visible change; media remains clear.[7]	Not visible with a standard light microscope.	Often no significant change, but can cause premature yellowing.[22]

Experimental Protocols

Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general workflow for detecting Mycoplasma contamination using a Polymerase Chain Reaction (PCR)-based method, which is highly sensitive and rapid.[17]

• Sample Collection:

  • Collect 1 mL of supernatant from a cell culture that is near confluency and has been cultured for at least 72 hours without antibiotics.

  • Centrifuge the supernatant at 200 x g for 5 minutes to pellet any cells.

  • Transfer the supernatant to a new sterile microcentrifuge tube.

  • For adherent cells, also collect a cell pellet by scraping and centrifuging.

• DNA Extraction:

  • Use a commercial DNA extraction kit suitable for bacterial DNA. Follow the manufacturer's instructions to extract DNA from the cell culture supernatant and/or cell pellet.

  • Elute the DNA in a small volume (e.g., 50 µL) of the provided elution buffer or sterile nuclease-free water.

• PCR Amplification:

  • Prepare a PCR master mix using a commercial Mycoplasma detection PCR kit. These kits typically contain primers that target the highly conserved 16S rRNA gene region of various Mycoplasma species, a DNA polymerase, dNTPs, and a reaction buffer.[17]

  • The master mix will also include a positive control (Mycoplasma DNA) and a negative control (nuclease-free water).

  • Add 1-2 µL of the extracted sample DNA to a PCR tube containing the master mix.

  • Run the PCR reaction in a thermal cycler using the cycling conditions specified by the kit manufacturer.

• Analysis of Results:

  • Analyze the PCR products by agarose gel electrophoresis.

  • A band of the expected size in the sample lane indicates a positive result for Mycoplasma contamination. The positive control should show a band of the same size, and the negative control should show no band.

Protocol 2: Aseptic Technique for Subculturing Cells (Passaging)

This protocol outlines the essential steps for maintaining sterility while passaging adherent cells for your YK11 experiments.

• Preparation:

  • Confirm that the required volume of complete growth medium, trypsin-EDTA, and PBS are pre-warmed to 37°C in a water bath.

  • Turn on the biosafety cabinet (BSC) and allow the air to circulate for at least 15 minutes.[15]

  • Disinfect the BSC work surface, all media bottles, and flasks with 70% ethanol before placing them in the hood.[12][16]

• Cell Dissociation:

  • Aspirate the old medium from the cell culture flask using a sterile pipette.

  • Wash the cell monolayer once with sterile PBS to remove any remaining serum, which can inhibit trypsin activity. Aspirate the PBS.

  • Add a minimal volume of pre-warmed trypsin-EDTA to cover the cell monolayer.

  • Incubate the flask at 37°C for a few minutes until the cells begin to detach. You can monitor this under a microscope.

  • Once detached, add pre-warmed complete growth medium to the flask to inactivate the trypsin.

• Cell Seeding:

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Transfer the required volume of the cell suspension into a new, pre-labeled culture flask containing fresh, pre-warmed complete growth medium.

  • Gently rock the new flask to ensure an even distribution of cells.

• Final Steps:

  • Tighten the cap on the new flask (if using vented flasks, ensure the cap is slightly loose or in the vent position to allow for gas exchange).

  • Place the flask in the 37°C, 5% CO2 incubator.

  • Clean and disinfect the BSC work surface. Dispose of all waste in the appropriate biohazard containers.

Visualizations

Caption: Workflow for detecting and responding to cell culture contamination.

Caption: Key steps in the aseptic technique workflow for cell culture.

Caption: Simplified signaling pathway of YK11 in myogenic differentiation.

References

• 1. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 2. What are the signs of contamination in cell cultures? [synapse.patsnap.com]
• 3. clyte.tech [clyte.tech]
• 4. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 5. yeasenbio.com [yeasenbio.com]
• 6. cellculturecompany.com [cellculturecompany.com]
• 7. Mycoplasma Contamination in Cell Culture | Detection & Removal [capricorn-scientific.com]
• 8. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Aseptic Laboratory Techniques and Safety in Cell Culture | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. cellculturedish.com [cellculturedish.com]
• 14. eurobiobank.org [eurobiobank.org]
• 15. coconote.app [coconote.app]
• 16. m.youtube.com [m.youtube.com]
• 17. Prevention and Detection of Mycoplasma Contamination in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Video: Cell Culture Techniques and Practices to Avoid Contamination by Fungi and Bacteria in the Research Cell Culture Laboratory [jove.com]
• 19. yeasenbio.com [yeasenbio.com]
• 20. ibidi.com [ibidi.com]
• 21. Mycoplasma contamination of cell cultures | Lonza [bioscience.lonza.com]
• 22. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 23. goldbio.com [goldbio.com]

Addressing YK11 off-target effects in myoblast studies

This technical support center provides guidance for researchers, scientists, and drug development professionals utilizing YK11 in myoblast studies. It offers troubleshooting advice and frequently asked questions to address potential challenges and off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of YK11 in myoblasts?

YK11 is a selective androgen receptor modulator (SARM) that acts as a partial agonist of the androgen receptor (AR).[1][2][3] Its primary anabolic effect in myoblasts, such as C2C12 cells, is mediated through AR activation. This leads to a significant increase in the expression of key myogenic regulatory factors (MRFs), including Myogenic Differentiation Factor (MyoD), Myogenic Factor 5 (Myf5), and Myogenin.[1][4] Notably, the induction of these MRFs by YK11 has been shown to be more significant than that induced by dihydrotestosterone (DHT).[1][4]

A unique characteristic of YK11 is its ability to induce the expression of Follistatin (Fst), a potent inhibitor of myostatin.[1][3][4] This myostatin inhibition is a crucial component of YK11's myogenic activity.[3][4]

Q2: What are the known off-target effects of YK11 in myoblast studies?

Currently, there is limited direct evidence of specific off-target effects of YK11 in in vitro myoblast studies. Most of the reported adverse effects come from in vivo animal studies and anecdotal reports in humans. These include potential testosterone suppression, and in a rat model, YK11 has been shown to induce oxidative stress and mitochondrial dysfunction in the hippocampus.[5] Researchers should be aware of these potential systemic effects when translating in vitro findings. In myoblast cultures, unexpectedly low cell viability or altered morphology could be considered an off-target effect, warranting further investigation (see Troubleshooting section).

Q3: How does YK11's activity compare to Dihydrotestosterone (DHT) in myoblasts?

Both YK11 and DHT promote myogenic differentiation in C2C12 myoblasts.[4][6] However, YK11 induces a more significant upregulation of MyoD, Myf5, and myogenin compared to DHT.[1][4] A key difference is that YK11 induces follistatin expression, while DHT does not.[4] The myogenic differentiation prompted by YK11 can be reversed by using an anti-Follistatin antibody, highlighting the importance of this pathway for YK11's effects.[1][4]

Q4: What is a typical effective concentration of YK11 in C2C12 myoblast culture?

Based on published studies, an effective concentration for inducing myogenic differentiation in C2C12 cells is around 500 nM.[7][8] However, it is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup and cell line.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Myoblast Viability after YK11 Treatment	1. High YK11 concentration: YK11 may exhibit cytotoxicity at high concentrations. 2. Solvent toxicity: The solvent used to dissolve YK11 (e.g., DMSO, ethanol) may be at a toxic concentration. 3. Contamination: Bacterial, fungal, or mycoplasma contamination of the cell culture.	1. Perform a dose-response curve (e.g., 10 nM to 10 µM) to determine the optimal, non-toxic concentration. 2. Ensure the final solvent concentration in the culture medium is low (typically <0.1%) and run a solvent-only control. 3. Regularly check for contamination and maintain sterile techniques.
Inconsistent Myogenic Differentiation	1. Cell confluence: Myoblast differentiation is highly dependent on cell density at the time of treatment. 2. Serum concentration: The concentration of horse serum in the differentiation medium is critical. 3. YK11 degradation: YK11 may be unstable in the culture medium over time.	1. Standardize the cell seeding density and initiate differentiation at a consistent confluence (e.g., 80-90%). 2. Optimize the horse serum concentration (typically 2%) in your differentiation medium. 3. Replenish the medium with fresh YK11 every 24-48 hours.
Unexpected Gene Expression Profile	1. Off-target effects: YK11 may be modulating other signaling pathways. 2. Experimental variability: Inconsistent experimental conditions.	1. Investigate other potential signaling pathways that may be affected. Consider performing RNA-sequencing for a comprehensive analysis of gene expression changes. 2. Ensure consistent cell passage number, seeding density, and treatment times.
YK11 Fails to Induce Follistatin Expression	1. Cell line variability: The response of your specific C2C12 subclone may differ. 2. Assay sensitivity: The method used to detect follistatin expression (e.g., qRT-PCR, ELISA) may not be sensitive enough.	1. Confirm the expression of the androgen receptor in your C2C12 cells. 2. Validate your primers/antibodies and optimize your assay conditions. Use a positive control for follistatin expression if available.

Quantitative Data Summary

Table 1: Effect of YK11 and DHT on Myogenic Regulatory Factor (MRF) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Myf5 mRNA Expression (Fold Change vs. Control)	MyoD mRNA Expression (Fold Change vs. Control)	Myogenin mRNA Expression (Fold Change vs. Control)
YK11	Significantly higher than control and DHT	Significantly higher than control	Significantly higher than control and DHT
DHT	Higher than control	Higher than control	Higher than control

Note: This table is a qualitative summary based on findings that YK11 induces MRFs more significantly than DHT.[1][4] For precise fold-change values, refer to the specific experimental data in the cited literature.

Table 2: Effect of YK11 and DHT on Follistatin (Fst) mRNA Expression in C2C12 Cells

Treatment (500 nM)	Fst mRNA Expression (Fold Change vs. Control)
YK11	Significant induction
DHT	No significant change

Source: Based on data from Kanno Y, et al. (2013).[4]

Experimental Protocols

Protocol 1: C2C12 Myoblast Differentiation Assay

• Cell Seeding: Seed C2C12 myoblasts in a 12-well plate at a density of 1 x 10^5 cells/well in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cell Growth: Culture the cells at 37°C in a 5% CO2 incubator until they reach 80-90% confluency.

• Initiation of Differentiation:

  • Wash the cells twice with sterile phosphate-buffered saline (PBS).

  • Replace the growth medium with differentiation medium (DMEM supplemented with 2% horse serum and 1% penicillin-streptomycin).

• Treatment: Add YK11 (dissolved in a suitable solvent like DMSO or ethanol) to the differentiation medium to a final concentration of 500 nM. Include a vehicle-only control group.

• Incubation: Culture the cells for 48-72 hours to allow for differentiation into myotubes.

• Analysis:

  • Morphological Assessment: Observe the formation of multinucleated myotubes using a light microscope.

  • Gene Expression Analysis: Harvest the cells for RNA extraction and perform qRT-PCR to analyze the expression of myogenic markers such as MyoD, Myf5, Myogenin, and Myosin Heavy Chain (MyHC).

  • Protein Analysis: Harvest the cells for protein extraction and perform immunoblotting to detect MyHC protein levels.

Protocol 2: Assessing the Role of Follistatin in YK11-Mediated Myogenesis

• Follow steps 1-3 of Protocol 1.

• Treatment Groups:

  • Control (vehicle only)

  • YK11 (500 nM)

  • YK11 (500 nM) + anti-Follistatin antibody (concentration to be optimized based on manufacturer's instructions)

  • anti-Follistatin antibody only

• Incubation and Analysis: Follow steps 5 and 6 of Protocol 1. A reversal of the YK11-induced myogenic differentiation in the presence of the anti-Follistatin antibody would confirm the role of Follistatin.[1][4]

Mandatory Visualizations

Caption: YK11 signaling pathway in myoblasts.

Caption: Experimental workflow for YK11 studies in C2C12 myoblasts.

Caption: Troubleshooting logic for common issues in YK11 experiments.

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. YK-11 - Wikipedia [en.wikipedia.org]
• 3. swolverine.com [swolverine.com]
• 4. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

YK11 cytotoxicity assay troubleshooting and interpretation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing YK11 in cytotoxicity assays. The information is tailored for scientists and professionals in drug development, offering detailed experimental protocols and data interpretation support.

Frequently Asked Questions (FAQs)

Q1: What is YK11 and what is its known mechanism of action?

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM). It functions as a partial agonist of the androgen receptor (AR). Unlike typical androgens, YK11 is reported to induce myogenic differentiation in C2C12 myoblasts and up-regulate osteoblastic proliferation in MC3T3-E1 cells.[1][2][3] A key feature of its mechanism is the induction of follistatin (Fst) expression, which is a potent inhibitor of myostatin, a negative regulator of muscle growth.[1][2]

Q2: Does YK11 exhibit cytotoxic effects?

Yes, some studies suggest that YK11 can induce apoptosis. For instance, in the rat hippocampus, YK11 has been shown to heighten p38 MAPK activity, leading to an apoptotic cascade involving Bax, Bcl-2, and cleaved caspase-3.[4] However, comprehensive data on its cytotoxic profile across a wide range of cell lines is still emerging.

Q3: What are the expected outcomes of a YK11 cytotoxicity assay?

The expected outcome depends on the cell type and the concentration of YK11 used. In some cell lines, particularly at higher concentrations, a dose-dependent decrease in cell viability may be observed. In contrast, in cell types like myoblasts and osteoblasts, proliferative effects might be seen at lower concentrations.[1][3]

Q4: Which cytotoxicity assays are most suitable for evaluating YK11?

Standard colorimetric and membrane integrity assays are well-suited for assessing YK11's cytotoxic potential. These include:

• MTT Assay: Measures metabolic activity as an indicator of cell viability.

• LDH Release Assay: Quantifies the release of lactate dehydrogenase from damaged cells, indicating loss of membrane integrity.

• Apoptosis Assays: Such as Annexin V/PI staining, can confirm if cell death is occurring via apoptosis.

Data Presentation

Due to the limited availability of public, quantitative cytotoxicity data specifically for YK11 across a broad spectrum of cancer and normal cell lines, a comprehensive data table with IC50 values cannot be provided at this time. Researchers are encouraged to perform dose-response studies to determine the IC50 of YK11 in their specific cell line of interest.

For context, the following table presents hypothetical data to illustrate how results could be structured.

Cell Line	Assay Type	YK11 Concentration (µM)	% Cell Viability (relative to control)
MCF-7 (Breast Cancer)	MTT	1	95 ± 4.2
10	78 ± 5.1
50	45 ± 3.8
HepG2 (Liver Cancer)	MTT	1	98 ± 3.5
10	85 ± 4.9
50	52 ± 6.3
HEK293 (Normal Kidney)	MTT	1	102 ± 2.8
10	99 ± 3.1
50	88 ± 4.5

Note: This data is illustrative and not based on published results for YK11.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is adapted for assessing the effect of YK11 on cell viability.

Materials:

• YK11 compound

• Appropriate cell line and culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of YK11 in culture medium. Replace the existing medium with the YK11-containing medium. Include a vehicle control (e.g., DMSO) at the same concentration as in the highest YK11 treatment.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

LDH Release Assay for Cytotoxicity

This protocol measures cytotoxicity by quantifying LDH released from damaged cells.

Materials:

• YK11 compound

• Appropriate cell line and culture medium

• 96-well plates

• LDH cytotoxicity detection kit

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubation: Incubate at room temperature for the time specified in the kit's instructions, protected from light.

• Absorbance Reading: Measure the absorbance at the wavelength specified in the kit's instructions (usually around 490 nm).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicates	- Inconsistent cell seeding- Pipetting errors- Edge effects on the plate	- Ensure a homogenous cell suspension before seeding.- Use calibrated pipettes and consistent technique.- Avoid using the outer wells of the plate for experimental samples.
Low signal or no response to YK11	- Sub-optimal YK11 concentration- Insufficient incubation time- Cell line is not sensitive to YK11	- Perform a wider range of YK11 concentrations.- Increase the incubation time.- Test a different cell line known to be responsive to SARMs.
High background in MTT assay	- Contamination of cultures- YK11 precipitates at high concentrations	- Check cultures for microbial contamination.- Ensure YK11 is fully dissolved in the medium. If necessary, adjust the vehicle concentration or sonicate.
Inconsistent results with LDH assay	- Serum in the medium contains LDH- YK11 interferes with the LDH enzyme	- Use low-serum or serum-free medium during the assay.- Run a control with YK11 in cell-free medium to check for interference.

Signaling Pathway and Experimental Workflow Diagrams

Caption: YK11-induced p38 MAPK-mediated apoptosis pathway.

Caption: General workflow for MTT and LDH cytotoxicity assays.

Caption: Logical troubleshooting flow for inconsistent assay results.

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating YK11 In Vitro: A Technical Guide to Reproducibility

Technical Support Center

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical support resource for improving the reproducibility of in vitro experiments involving YK11. It offers detailed troubleshooting advice, frequently asked questions (FAQs), standardized experimental protocols, and quantitative data summaries to address common challenges and ensure consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for YK11 in vitro?

A1: YK11 is a synthetic steroidal selective androgen receptor modulator (SARM).[1][2] Its primary mechanism involves acting as a partial agonist of the androgen receptor (AR).[1][2] Uniquely, it stimulates muscle cells (myoblasts) to produce more follistatin (Fst), a natural inhibitor of myostatin.[1][2][3][4][5] Myostatin is a protein that negatively regulates muscle growth.[6] Therefore, by increasing follistatin, YK11 effectively reduces the inhibitory effects of myostatin, leading to enhanced myogenic differentiation.[1][2][3][4][5]

Q2: What are the typical cell lines used for in vitro studies of YK11?

A2: The most commonly used cell lines for studying the myogenic effects of YK11 are C2C12 mouse myoblast cells.[3][5] For investigating its impact on bone, MC3T3-E1 mouse osteoblast precursor cells are frequently employed.[7]

Q3: What is a typical effective concentration of YK11 in vitro?

A3: A concentration of 500 nM is frequently cited in the literature to induce myogenic differentiation in C2C12 cells.[3][4][5] However, effects on gene expression have been observed at concentrations as low as 100 nM.[8] The half-maximal effective concentration (EC50) for androgen receptor activity has been reported to be approximately 7.85 nM for the active diastereomer.[9]

Q4: How should I prepare and store YK11 for in vitro experiments?

A4: YK11 is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[8] For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[8] Repeated freeze-thaw cycles should be avoided to maintain the compound's integrity. It is advisable to aliquot the stock solution into smaller, single-use volumes. While YK11 is generally stable, its lability in aqueous solutions over time should be considered, and fresh dilutions in cell culture media should be prepared for each experiment.[10]

Q5: What are the expected morphological changes in C2C12 cells treated with YK11?

A5: Upon successful induction of myogenic differentiation with YK11, C2C12 myoblasts are expected to elongate and fuse to form multinucleated myotubes. This morphological change is a key indicator of differentiation and can be observed using light microscopy.

Troubleshooting Guide

Problem 1: Inconsistent or no induction of myogenic differentiation markers (e.g., MyoD, myogenin) in C2C12 cells.

Possible Cause	Troubleshooting Step
YK11 Quality and Purity	Source YK11 from a reputable supplier that provides a certificate of analysis (CoA) with purity data (e.g., >99% purity).[6][11] Inconsistent results can arise from impurities or batch-to-batch variability.
YK11 Degradation	Prepare fresh dilutions of YK11 from a properly stored, frozen DMSO stock for each experiment. Avoid using old or improperly stored solutions.[8]
Suboptimal YK11 Concentration	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. While 500 nM is a common starting point, this may need optimization.[3][4][5][12]
Cell Culture Conditions	Ensure C2C12 cells are healthy, not overgrown, and at the correct confluency before inducing differentiation. Myogenic differentiation is sensitive to cell density.
Differentiation Medium	Use a low-serum differentiation medium (e.g., DMEM with 2% horse serum) to promote myogenic differentiation. High serum concentrations can inhibit this process.[3]
Solvent Effects	Ensure the final concentration of the vehicle (e.g., DMSO) in the cell culture medium is low (typically ≤ 0.1%) and consistent across all experimental groups, including controls.

Problem 2: High variability in follistatin (Fst) mRNA expression levels upon YK11 treatment.

Possible Cause	Troubleshooting Step
Timing of Measurement	Optimize the time point for measuring Fst expression. Gene expression is a dynamic process, and the peak expression of Fst may occur at a specific time after YK11 treatment. A time-course experiment (e.g., 6, 12, 24, 48 hours) is recommended.
RNA Isolation and qPCR Technique	Ensure consistent and high-quality RNA isolation and reverse transcription. Use appropriate qPCR primers and follow best practices for quantitative PCR to minimize technical variability.
Cell Line Passage Number	Use C2C12 cells at a low passage number. High passage numbers can lead to genetic drift and altered cellular responses, affecting the reproducibility of results.

Problem 3: Discrepancies between YK11 and DHT effects.

Possible Cause	Troubleshooting Step
Different Mechanisms of Action	Remember that YK11 is a partial agonist of the androgen receptor, while dihydrotestosterone (DHT) is a full agonist.[2] YK11 uniquely induces follistatin expression, a mechanism not shared by DHT.[2][3][5] Therefore, direct comparisons of all downstream effects may not be appropriate.
Concentration Differences	Ensure that the concentrations of YK11 and DHT being compared are appropriate and based on their respective potencies and mechanisms of action.

Quantitative Data Summary

Table 1: In Vitro Efficacy of YK11

Parameter	Value	Cell Line	Assay
EC50 (Active Diastereomer)	7.85 nM	HEK293	Androgen Receptor Luciferase Reporter Assay
EC50 (Diastereomer Mixture)	12.5 nM	HEK293	Androgen Receptor Luciferase Reporter Assay
Effective Concentration for Myogenic Differentiation	100 - 500 nM	C2C12	Myogenic Marker Expression

Table 2: Expected Gene Expression Changes in C2C12 Cells with YK11 (500 nM)

Gene	Expected Fold Change (relative to control)	Notes
Follistatin (Fst)	Significant increase	This is a primary and unique effect of YK11 compared to DHT.[2][3][4][5]
MyoD	Increase	YK11 induces the expression of key myogenic regulatory factors.[2][5]
Myf5	Increase	The induction of Myf5 by YK11 is mediated by follistatin.[2][3][5]
Myogenin	Increase	A key marker of terminal myogenic differentiation.[2][5]

Experimental Protocols

Protocol 1: C2C12 Myoblast Differentiation Induced by YK11

• Cell Seeding: Seed C2C12 myoblasts in a suitable culture vessel (e.g., 6-well plate) at a density that will allow them to reach approximately 80-90% confluency within 24 hours.

• Growth Medium: Culture the cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Induction of Differentiation: Once the cells reach the desired confluency, replace the growth medium with differentiation medium (DMEM with 2% horse serum and 1% penicillin-streptomycin).

• YK11 Treatment: Add YK11 (dissolved in DMSO) to the differentiation medium at the desired final concentration (e.g., 500 nM). Include a vehicle control group with the same final concentration of DMSO.

• Incubation: Incubate the cells for the desired period (e.g., 48-96 hours), replacing the medium with fresh differentiation medium and YK11/vehicle every 48 hours.

• Analysis: At the end of the incubation period, cells can be harvested for analysis of myogenic markers by qPCR or Western blotting. Morphological changes (myotube formation) can be observed and documented using a microscope.

Protocol 2: Quantitative Real-Time PCR (qPCR) for Myogenic Markers

• RNA Isolation: Following YK11 treatment, wash the C2C12 cells with PBS and lyse them using a suitable lysis buffer. Isolate total RNA using a commercial RNA isolation kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

• qPCR Reaction: Prepare the qPCR reaction mixture containing cDNA template, forward and reverse primers for the genes of interest (e.g., Fst, MyoD, Myf5, myogenin) and a housekeeping gene (e.g., GAPDH, β-actin), and a suitable SYBR Green master mix.

• Thermal Cycling: Perform the qPCR using a real-time PCR detection system with appropriate cycling conditions.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in YK11-treated cells compared to the vehicle control.

Protocol 3: Western Blotting for Myogenic Proteins

• Protein Extraction: After YK11 treatment, lyse the C2C12 cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., MyoD, myogenin, MyHC) and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control to determine the relative protein expression levels.

Visualizing Experimental Workflows and Pathways

References

• 1. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression [pubmed.ncbi.nlm.nih.gov]
• 2. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. YK11 - Research SARMS - Buy YK-11 UK EU USA | 99% Pure SARM [researchsarms.co.uk]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. YK-11|YK11|SARM [dcchemicals.com]
• 9. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11 | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Third Party Testing - YK-11 [titansarms.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of YK11 and Dihydrotestosterone (DHT) on Myogenic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the myogenic potential of the selective androgen receptor modulator (SARM) YK11 and the endogenous androgen dihydrotestosterone (DHT). The analysis is supported by experimental data from in vitro studies, focusing on the underlying molecular mechanisms, quantitative effects on myogenic markers, and detailed experimental protocols.

Introduction and Mechanisms of Action

Dihydrotestosterone (DHT) is a potent, naturally occurring androgen and a full agonist of the androgen receptor (AR).[1][2] Its role in muscle hypertrophy is primarily mediated through the classical genomic pathway: upon binding to the cytosolic AR, the hormone-receptor complex translocates to the nucleus, where it acts as a transcription factor to regulate genes involved in muscle protein synthesis and contraction.[2][3]

YK11 is a synthetic, steroidal SARM that is structurally derived from DHT.[4] Unlike DHT, YK11 acts as a partial agonist of the androgen receptor.[4][5][6] Its primary mechanism for promoting myogenesis is distinct and notably potent; YK11 uniquely induces muscle cells to produce Follistatin (Fst), a powerful inhibitor of Myostatin.[5][7][8] Myostatin is a protein that negatively regulates muscle growth. By inhibiting Myostatin, YK11 effectively removes a key brake on muscle development.[4][8] Experimental evidence shows that while both YK11 and DHT promote myogenic differentiation, DHT does not induce Follistatin expression, indicating it operates through a separate, Follistatin-independent pathway.[5][7][9] The anabolic effects of YK11 have been shown to be reversed by an anti-Follistatin antibody, confirming the critical role of this pathway.[5][6]

Signaling Pathway Diagrams

The distinct mechanisms of DHT and YK11 are visualized below. DHT follows a classical androgenic signaling route, while YK11 employs a dual mechanism involving partial AR activation and potent upregulation of the Follistatin-Myostatin inhibitory axis.

Caption: Comparative signaling pathways of DHT and YK11 in muscle cells.

Quantitative Comparison of Myogenic Effects

The following table summarizes the quantitative findings from a key comparative study on the effects of YK11 and DHT on myogenic regulatory factors (MRFs) in C2C12 myoblasts. Data is derived from Kanno et al., 2013, where both compounds were administered at a concentration of 500 nM in a differentiation medium for 4 days.[5]

Parameter Measured	Dihydrotestosterone (DHT)	YK11	Fold Change (YK11 vs. DHT)	Experimental Model	Reference
Follistatin (Fst) mRNA	No significant increase	~6-fold increase	Substantial Induction	C2C12 Myoblasts	[5][9]
MyoD mRNA	~2.5-fold increase	~3.5-fold increase	~1.4x	C2C12 Myoblasts	[5]
Myf5 mRNA	~1.5-fold increase	~2.5-fold increase	~1.7x	C2C12 Myoblasts	[5]
Myogenin mRNA	~2.0-fold increase	~3.0-fold increase	~1.5x	C2C12 Myoblasts	[5]
Myosin Heavy Chain (MyHC)	Increased	Increased	Comparable Increase	C2C12 Myoblasts	[5]

Note: Fold changes are estimations based on graphical data presented in the cited literature. Both compounds were shown to be more effective than the vehicle control.

The data clearly indicates that while both compounds are myogenically active, YK11 demonstrates a more significant upregulation of key myogenic regulatory factor mRNAs compared to DHT at the same concentration.[5][6] This superior induction is attributed to its unique mechanism of stimulating Follistatin expression.[5]

Experimental Protocols

The methodologies outlined below are standard for assessing the myogenic potential of compounds in vitro using the C2C12 cell line.

4.1. Cell Culture and Differentiation

• Cell Line: C2C12 mouse myoblasts, a well-established model for studying myogenesis.[10][11]

• Growth Phase: Cells are cultured in a growth medium (GM) consisting of high-glucose Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10-20% Fetal Bovine Serum (FBS) and antibiotics (e.g., Penicillin/Streptomycin).[10] Cells are maintained in a humidified incubator at 37°C with 5% CO2.[11]

• Induction of Differentiation: To initiate myogenesis, confluent C2C12 myoblasts (approx. 80-90% confluency) are switched to a differentiation medium (DM).[11][12] This medium consists of DMEM with a reduced serum concentration, typically 2% Horse Serum.[5][10]

• Treatment: The test compounds (e.g., YK11, DHT dissolved in a vehicle like ethanol) are added to the differentiation medium at the desired concentrations (e.g., 500 nM).[5] Control wells receive the vehicle alone. Cells are typically incubated for a period of 2 to 5 days, with the medium being replaced every 24-48 hours.[5][12]

4.2. Key Experimental Assays

• Quantitative Real-Time PCR (qRT-PCR): Used to measure the mRNA expression levels of myogenic markers.

  • Total RNA is extracted from treated and control cells.

  • RNA is reverse-transcribed into cDNA.

  • qRT-PCR is performed using specific primers for target genes (e.g., MyoD, Myf5, Myogenin, Follistatin) and a housekeeping gene (e.g., β-actin) for normalization.[5][9]

• Western Blotting: Used to quantify protein expression levels.

  • Cells are lysed to extract total protein.

  • Proteins are separated by size via SDS-PAGE and transferred to a membrane.

  • The membrane is incubated with primary antibodies against target proteins (e.g., Myosin Heavy Chain, Myogenin) and a loading control (e.g., GAPDH, β-actin).

  • A secondary antibody conjugated to an enzyme or fluorophore is used for detection and quantification.[13]

• Immunocytochemistry: Used for visualizing myogenic differentiation and morphology.

  • Cells are fixed and permeabilized.

  • They are then incubated with a primary antibody against a marker like Myosin Heavy Chain (MHC).[13][14]

  • A fluorescently labeled secondary antibody is used for visualization under a microscope.

  • This allows for the assessment of myotube formation, size, and fusion index (the ratio of nuclei in myotubes to the total number of nuclei).[14]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for an in vitro study comparing the myogenic effects of different compounds.

Caption: A generalized experimental workflow for assessing myogenic potential.

Conclusion

Both DHT and YK11 demonstrate significant myogenic potential in vitro. DHT acts as a classical full androgen receptor agonist. In contrast, YK11, a partial AR agonist, exhibits greater potency in upregulating key myogenic regulatory factors.[5][15] This enhanced activity is primarily attributed to its unique ability to induce Follistatin, thereby inhibiting the negative regulator Myostatin.[5][7] This dual-action mechanism positions YK11 as a compound of significant interest for research into selective anabolic agents for muscle growth and regeneration. Further investigation is required to fully elucidate the differential gene activation profiles of these two compounds.[5]

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. mdpi.com [mdpi.com]
• 3. Dihydrotestosterone activates the MAPK pathway and modulates maximum isometric force through the EGF receptor in isolated intact mouse skeletal muscle fibres - PMC [pmc.ncbi.nlm.nih.gov]
• 4. YK-11 - Wikipedia [en.wikipedia.org]
• 5. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 6. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression [pubmed.ncbi.nlm.nih.gov]
• 7. moreplatesmoredates.com [moreplatesmoredates.com]
• 8. swolverine.com [swolverine.com]
• 9. researchgate.net [researchgate.net]
• 10. encodeproject.org [encodeproject.org]
• 11. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 12. Immunofluorescence analysis of myogenic differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. YK-11 [medbox.iiab.me]

A Comparative Analysis of YK11 and Other Selective Androgen Receptor Modulators on Bone Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selective Androgen Receptor Modulators (SARMs) have emerged as a promising class of therapeutic compounds that exhibit tissue-selective anabolic activity. This has significant implications for the treatment of conditions such as osteoporosis and muscle wasting, with the potential to minimize the androgenic side effects associated with traditional anabolic steroids. Among the numerous SARMs developed, YK11 has garnered considerable attention due to its unique steroidal structure and proposed dual mechanism of action as both a partial agonist of the androgen receptor (AR) and an inhibitor of myostatin. This guide provides a comparative analysis of the effects of YK11 and other notable SARMs, including RAD140 (Testolone), LGD-4033 (Ligandrol), and S-4 (Andarine), on bone formation, supported by available experimental data.

Comparative Data on Bone Formation Markers

The following tables summarize quantitative data from various preclinical studies investigating the impact of YK11 and other SARMs on key markers of bone formation. It is important to note that direct head-to-head comparative studies are limited, and the data presented here are compiled from individual research efforts.

Table 1: In Vitro Effects of YK11 on Osteoblast Proliferation and Differentiation

SARM	Cell Line	Concentration	Effect on Proliferation	Effect on Alkaline Phosphatase (ALP) Activity	Effect on Mineralization	Key Osteogenic Markers Upregulated	Citation
YK11	MC3T3-E1	0.5 µM	Increased	Increased	Increased	Osteoprotegerin, Osteocalcin	[1]
YK11	BMSCs	0.25-4 µM	Increased (at 2 µM)	Promoted	Promoted	-	[2]
DHT	MC3T3-E1	0.01 µM	Increased	Increased	Increased	Osteoprotegerin, Osteocalcin	[1]

DHT (Dihydrotestosterone) is included as a reference androgen. BMSCs (Bone Marrow Stromal Cells)

Table 2: In Vivo Effects of SARMs on Bone Parameters

SARM	Animal Model	Dosage	Effect on Bone Mineral Density (BMD)	Effect on Osteoblasts	Effect on Osteoclasts	Other Notable Effects	Citation
YK11	Rat cranial defect model	0.5 and 1 mg/mL	Promoted repair of bone defects	Promoted osteogenic differentiation of BMSCs	-	-	[2]
RAD140	Orchidectomized Wistar rats	Various doses	-	Significantly increased	Decreased	-	[3][4]
LGD-4033	Osteopenic female rats	0.03 mg/kg/day (cortical), 0.3 mg/kg/day (cancellous)	Increased	Increased new bone formation	Reduced bone turnover	Increased bone bending strength	[5]
S-4 (Andarine)	Ovariectomized rats	3 and 10 mg/kg	Increased total body BMD	-	-	Restored castration-induced loss in lean body mass	[6]

Signaling Pathways in SARM-Mediated Osteogenesis

The osteogenic effects of SARMs are primarily mediated through the activation of the androgen receptor, which can trigger both genomic and non-genomic signaling pathways within bone cells.

Androgen Receptor Signaling Pathway

YK11, like other SARMs, binds to the androgen receptor. This complex then translocates to the nucleus to regulate the transcription of genes involved in osteoblast proliferation and differentiation. Additionally, YK11 has been shown to activate the Akt signaling pathway through a rapid, non-genomic action of the androgen receptor, which is a key regulator of androgen-mediated osteoblast differentiation.[1][7]

Caption: YK11 activates the AR, leading to non-genomic activation of the PI3K/Akt pathway, promoting osteoblast proliferation and differentiation.

BMP2/Smad Signaling Pathway

Recent research suggests that YK11 may also regulate the osteogenic differentiation of bone marrow stromal cells (BMSCs) through the Bone Morphogenetic Protein 2 (BMP2)/Smad signaling pathway.[2] This pathway is a critical regulator of bone formation.

Caption: YK11, through AR activation, may upregulate BMP2, leading to the activation of the Smad signaling pathway and subsequent osteogenic gene expression.

Experimental Protocols

In Vitro Osteoblast Differentiation Assay (MC3T3-E1 cells)

This protocol is based on the methodology described by Yatsu et al. (2018).[1]

• Cell Culture: Mouse osteoblast-like MC3T3-E1 cells are cultured in α-MEM supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Cell Proliferation Assay: Cells are seeded in 96-well plates. After 24 hours, the medium is replaced with a differentiation medium containing the SARM of interest (e.g., YK11 at 0.5 µM) or vehicle control. Cell proliferation is measured at various time points (e.g., 96 hours) using an MTS assay.

• Alkaline Phosphatase (ALP) Activity Assay: Cells are cultured in differentiation medium with the test compounds. At a specific time point (e.g., day 7), cells are lysed, and ALP activity in the lysate is measured using a colorimetric assay with p-nitrophenyl phosphate as the substrate.

• Mineralization Assay (Alizarin Red S Staining): Cells are cultured in differentiation medium with the test compounds for an extended period (e.g., 14-21 days). The medium is changed every 2-3 days. After the culture period, cells are fixed and stained with Alizarin Red S solution to visualize calcium deposits.

• Gene Expression Analysis (RT-qPCR): RNA is extracted from cells treated with the SARMs at different time points. The expression levels of osteogenic marker genes, such as osteoprotegerin and osteocalcin, are quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

Caption: Workflow for assessing the in vitro effects of SARMs on osteoblast differentiation.

In Vivo Orchidectomized Rat Model for Osteoporosis

This protocol is a generalized representation based on studies investigating the effects of SARMs on bone in androgen-deficient states.[3][4][6]

• Animal Model: Adult male Wistar rats are orchidectomized (castrated) to induce an androgen-deficient state, which leads to bone loss. A sham-operated group serves as a control.

• SARM Administration: Following a recovery period, the orchidectomized rats are divided into groups and treated daily with the SARM of interest (e.g., RAD140) or vehicle control via oral gavage for a specified duration (e.g., 6 weeks).

• Bone Analysis:

  • Bone Mineral Density (BMD): BMD of specific sites like the femur and lumbar spine is measured using dual-energy X-ray absorptiometry (DXA) or micro-computed tomography (µCT).

  • Histomorphometry: Femurs are collected, sectioned, and stained (e.g., with H&E) to quantify the number of osteoblasts and osteoclasts on the bone surface.

  • Biomechanical Testing: The mechanical strength of the bones (e.g., femur) is assessed using tests like the three-point bending test.

• Serum Analysis: Blood samples are collected to measure levels of bone turnover markers.

References

• 1. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]
• 2. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. SARM Rad140 Increases Osteoblasts, Muscle Fiber Size, Myonuclei, and Reduces Osteoclasts in Orchidectomized Wistar Rats | Budaya | Molecular and Cellular Biomedical Sciences [cellbiopharm.com]
• 5. Ligand Pharmaceuticals Incorporated - Ligand Presents New Preclinical Data on its Lead SARM Molecule LGD-4033 at the Gerontological Society of America Annual Meeting [investor.ligand.com]
• 6. Selective Androgen Receptor Modulator Treatment Improves Muscle Strength and Body Composition and Prevents Bone Loss in Orchidectomized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of YK11 and RAD-140 on Muscle Hypertrophy: A Review of Preclinical Data

An Examination of Two Investigational Compounds and Their Potential Synergistic Effects on Skeletal Muscle Growth

Introduction

In the landscape of investigational compounds targeting muscle hypertrophy, YK11 and RAD-140 have garnered significant attention within the research community. Both agents are frequently discussed for their potent anabolic properties, yet they operate through distinct molecular mechanisms. YK11 is characterized primarily as a myostatin inhibitor, acting through the upregulation of follistatin, in addition to being a partial agonist of the androgen receptor.[1][2][3] In contrast, RAD-140 is a selective androgen receptor modulator (SARM) with a high affinity for androgen receptors in skeletal muscle and bone.[4][5] This guide provides a comparative analysis of YK11 and RAD-140, summarizing available preclinical data, detailing experimental protocols, and visualizing the proposed signaling pathways. While anecdotal reports suggest a synergistic relationship when these compounds are co-administered, it is critical to note that, to date, no peer-reviewed scientific studies have been published that specifically investigate the synergistic effects of a YK11 and RAD-140 combination on muscle hypertrophy.

Compound Profiles and Mechanisms of Action

YK11: A Myostatin Inhibitor and Partial Androgen Receptor Agonist

YK11 is a synthetic steroidal compound that exhibits a dual mechanism of action.[6][7] Its primary anabolic effect is attributed to its role as a myostatin inhibitor.[8][9] Myostatin is a protein that negatively regulates muscle growth. YK11 has been shown in in vitro studies to significantly increase the expression of follistatin, a protein that binds to and inhibits myostatin.[3][10] This inhibition of myostatin is proposed to remove the natural brakes on muscle growth, leading to hypertrophy.[8] Additionally, YK11 acts as a partial agonist of the androgen receptor, though its activity in this regard is considered less pronounced than its myostatin-inhibiting effects.[7]

RAD-140: A Potent Selective Androgen Receptor Modulator (SARM)

RAD-140, also known as Testolone, is a non-steroidal SARM that selectively binds to androgen receptors in muscle and bone tissue with high affinity.[4][5] Unlike traditional anabolic steroids, RAD-140 demonstrates tissue selectivity, with a lesser effect on reproductive organs.[4] Upon binding to the androgen receptor, RAD-140 initiates a cascade of events that leads to increased protein synthesis and, consequently, muscle hypertrophy.[5] Preclinical studies in rats have demonstrated its potent anabolic effects on muscle mass.[11]

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative data from preclinical studies on the individual effects of YK11 and RAD-140 on markers of muscle hypertrophy. It is important to reiterate that no published scientific studies have presented quantitative data on the combined effects of YK11 and RAD-140.

Table 1: In Vitro Effects of YK11 on Myogenic Differentiation

Cell Line	Compound	Concentration	Outcome Measure	Result	Reference
C2C12 Myoblasts	YK11	500 nM	Myogenic Regulatory Factors (MyoD, Myf5, Myogenin) mRNA expression	More significant induction than Dihydrotestosterone (DHT)	[3]
C2C12 Myoblasts	YK11	500 nM	Follistatin (Fst) mRNA expression	Significant induction (not observed with DHT)	[3]

Table 2: In Vivo Effects of RAD-140 on Muscle Mass in Rats

Animal Model	Compound	Dosage	Duration	Outcome Measure	Result	Reference
Male Sprague-Dawley Rats	RAD-140	Administered in drinking water	14 days	Plantaris muscle fiber cross-sectional area (CSA)	Significantly elevated compared to Vehicle-Control	[11][12]
Male Sprague-Dawley Rats	RAD-140	Administered in drinking water	14 days	Soleus muscle mass	Significantly increased compared to Vehicle-Control	[11]
Castrated Immature Rats	RAD-140	0.3 mg/kg (oral)	11 days	Levator ani muscle weight	Efficacy equivalent to sham-operated animal	[1]

Experimental Protocols

YK11 In Vitro Myogenic Differentiation Assay

• Cell Line: C2C12 mouse myoblasts.

• Culture Conditions: Cells are cultured in a growth medium until they reach confluence. To induce differentiation, the growth medium is replaced with a differentiation medium.

• Treatment: YK11 is dissolved in a vehicle (e.g., ethanol) and added to the differentiation medium at a specified concentration (e.g., 500 nM). A vehicle-only control and a positive control (e.g., Dihydrotestosterone) are run in parallel.

• Incubation: Cells are incubated for a defined period (e.g., 2 to 4 days) to allow for myotube formation.

• Analysis:

  • Gene Expression: RNA is extracted from the cells, and quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA expression levels of myogenic regulatory factors (MyoD, Myf5, myogenin) and follistatin.

  • Immunofluorescence: Cells can be stained for myogenic markers like Myosin Heavy Chain (MyHC) to visualize myotube formation. The fusion index (percentage of nuclei within myotubes) can be calculated to quantify differentiation.

RAD-140 In Vivo Muscle Hypertrophy Study in Rats

• Animal Model: Male Sprague-Dawley rats.

• Acclimatization: Animals are allowed to acclimate to the housing conditions for at least one week before the start of the experiment.

• Grouping: Rats are randomly assigned to treatment groups (e.g., RAD140-Control, Vehicle-Control).

• Compound Administration: RAD-140 is suspended in a vehicle (e.g., 0.5% methylcellulose) and administered daily via oral gavage at a specific dose.[11] The vehicle-control group receives the vehicle only.

• Duration: The study is conducted for a predetermined period (e.g., 14 days).

• Tissue Collection: At the end of the study, animals are euthanized, and specific muscles (e.g., plantaris, soleus, levator ani) are dissected and weighed.

• Histological Analysis: A portion of the muscle tissue is frozen and sectioned. The sections are then stained (e.g., with Hematoxylin and Eosin) to visualize muscle fibers. Image analysis software is used to measure the cross-sectional area (CSA) of individual muscle fibers.

Signaling Pathways and Synergistic Potential

The distinct mechanisms of action of YK11 and RAD-140 suggest a potential for synergistic effects on muscle hypertrophy. While this remains a hypothesis in the absence of direct experimental evidence, the following diagrams illustrate their individual signaling pathways and a theoretical model for their combined action.

Caption: Proposed signaling pathway of YK11 in muscle cells.

Caption: Signaling pathway of RAD-140 in muscle cells.

Caption: Theoretical model of the synergistic action of YK11 and RAD-140.

Discussion and Future Directions

The available preclinical data strongly suggest that both YK11 and RAD-140 are potent inducers of muscle hypertrophy through distinct mechanisms. YK11's ability to inhibit myostatin via follistatin upregulation represents a unique approach to promoting muscle growth by removing a key negative regulator.[3] RAD-140, on the other hand, leverages the well-established anabolic pathway of androgen receptor activation to stimulate protein synthesis.[5]

The theoretical basis for a synergistic effect is compelling. By combining a myostatin inhibitor with a potent SARM, it is hypothesized that muscle growth could be amplified beyond the potential of either compound alone.[8] YK11 would theoretically "unlock" the potential for further growth by downregulating myostatin, while RAD-140 would provide the strong anabolic signal to capitalize on this less-inhibited environment.

However, it is imperative to underscore that this synergy is, at present, purely hypothetical from a scientific standpoint. The absence of controlled studies investigating the combination of YK11 and RAD-140 means that the efficacy and, critically, the safety of such a stack are unknown. Future research should focus on in vivo studies in animal models to first establish whether a synergistic effect on muscle hypertrophy exists. Such studies should include comprehensive safety and toxicity profiling, including assessments of liver and cardiovascular health. Furthermore, in vitro studies could elucidate the molecular crosstalk between the myostatin and androgen receptor signaling pathways when both are modulated simultaneously.

Conclusion

YK11 and RAD-140 are investigational compounds with significant potential to promote muscle hypertrophy, as supported by preclinical data. They operate through distinct and theoretically complementary pathways: YK11 as a myostatin inhibitor and RAD-140 as a selective androgen receptor modulator. While the prospect of a synergistic interaction is intriguing, it remains an unsubstantiated hypothesis within the scientific literature. Rigorous, controlled experimental studies are required to validate these claims and to fully characterize the efficacy and safety profile of their combined use. Researchers and drug development professionals should approach the concept of their synergistic action with caution, pending the availability of robust scientific evidence.

References

• 1. Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. maxmusclelabs.com [maxmusclelabs.com]
• 5. predatornutrition.com [predatornutrition.com]
• 6. behemothlabz.com [behemothlabz.com]
• 7. researchgate.net [researchgate.net]
• 8. swolverine.com [swolverine.com]
• 9. peakbody.co.uk [peakbody.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical assessment of the selective androgen receptor modulator RAD140 to increase muscle mass and bone mineral density - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Validating the Anabolic Activity of YK11 in a Mouse Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anabolic activity of the novel selective androgen receptor modulator (SARM) YK11 with other anabolic agents in mouse models. The information is compiled from preclinical studies to assist in the evaluation and design of future research.

Executive Summary

YK11 is a unique steroidal SARM that has garnered significant interest for its dual mechanism of action. It acts as a partial agonist of the androgen receptor (AR) and, notably, as a myostatin inhibitor by increasing the expression of follistatin.[1] Myostatin is a protein that negatively regulates muscle growth; its inhibition is a key strategy for promoting muscle hypertrophy.[1] This guide compares the available preclinical data on YK11's anabolic effects in mice to those of another popular SARM, RAD-140 (Testolone), and the benchmark anabolic androgenic steroid, Testosterone Enanthate. While in vitro studies strongly support the anabolic potential of YK11, in vivo data in healthy mouse models remains limited.

Mechanism of Action: YK11 Signaling Pathway

YK11 exerts its anabolic effects through two primary pathways. Firstly, it binds to the androgen receptor in muscle tissue, initiating a cascade of events that promote protein synthesis. Secondly, and distinctly from many other SARMs, YK11 upregulates the expression of follistatin.[2] Follistatin, in turn, binds to and inhibits myostatin, effectively removing a natural brake on muscle growth.

References

• 1. KoreaMed Synapse [synapse.koreamed.org]
• 2. swolverine.com [swolverine.com]

YK11's Follistatin Induction: A Comparative Analysis with Other Myostatin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Myostatin, a key negative regulator of skeletal muscle mass, presents a significant therapeutic target for muscle-wasting diseases and conditions requiring anabolic support. A variety of myostatin inhibitors are under investigation, each with distinct mechanisms of action. Among these, the selective androgen receptor modulator (SARM) YK11 has garnered attention for its unique ability to increase the expression of follistatin, an endogenous myostatin antagonist. This guide provides a comparative analysis of the follistatin-inducing effects of YK11 against other classes of myostatin inhibitors, supported by available experimental data.

Mechanisms of Myostatin Inhibition: A Comparative Overview

Myostatin inhibitors can be broadly categorized based on their mechanism of action. YK11 stands out due to its indirect approach to myostatin inhibition by upregulating a natural inhibitor.

• YK11: A steroidal SARM that acts as a partial agonist of the androgen receptor. Its primary myostatin-inhibiting effect is mediated through the significant upregulation of follistatin expression in muscle cells.[1][2][3]

• Myostatin Antibodies: These are monoclonal antibodies like landogrozumab and domagrozumab that directly bind to and neutralize circulating myostatin, preventing it from binding to its receptor.

• Soluble Activin Receptor Type IIB (ActRIIB) Decoys: Compounds like ACE-031 are fusion proteins that mimic the extracellular domain of the myostatin receptor. They act as "traps" for myostatin and other related ligands, preventing them from activating the signaling cascade that leads to muscle growth inhibition.

• Follistatin Gene Therapy: This approach involves the administration of a vector carrying the gene for follistatin (e.g., FS344), leading to sustained, localized production of follistatin protein, which then directly sequesters myostatin.

Quantitative Comparison of Follistatin Induction

Direct comparative studies quantifying the follistatin-inducing effects of YK11 against other myostatin inhibitors in the same experimental model are currently limited in the scientific literature. However, data from individual studies provide insights into the potential of YK11.

Compound/Therapy	Mechanism of Action	Experimental Model	Key Quantitative Findings on Follistatin	Reference
YK11	Androgen Receptor Partial Agonist; Upregulates Follistatin Expression	C2C12 mouse myoblasts	Significant increase in follistatin (Fst) mRNA expression upon treatment with 500 nM YK11. This effect was not observed with DHT.	[3]
Dihydrotestosterone (DHT)	Androgen Receptor Full Agonist	C2C12 mouse myoblasts	No significant change in follistatin (Fst) mRNA expression.	[3]
Follistatin Gene Therapy (FS344)	Direct Myostatin Sequestration	Not Applicable (Exogenous administration)	Does not induce endogenous follistatin; directly increases circulating follistatin levels.
Myostatin Antibodies (e.g., Landogrozumab, Domagrozumab)	Direct Myostatin Neutralization	Not Applicable	Primarily designed to reduce active myostatin, not to induce endogenous follistatin.
ActRIIB Decoys (e.g., ACE-031)	Myostatin/Ligand Sequestration	Not Applicable	Primarily designed to sequester myostatin and other ligands, not to induce endogenous follistatin.

Note: The lack of standardized reporting and direct comparative studies makes a precise quantitative comparison challenging. The data for YK11 is from an in vitro study, and the extent of follistatin induction in vivo may vary.

Signaling Pathways and Experimental Workflow

To visualize the distinct mechanism of YK11 and other myostatin inhibitors, the following diagrams illustrate the relevant signaling pathway and a general experimental workflow for assessing follistatin induction.

Caption: Myostatin signaling pathway and points of intervention.

Caption: General experimental workflow for assessing follistatin induction.

Detailed Experimental Protocol: YK11-Induced Follistatin Expression in C2C12 Myoblasts

The following protocol is a summary of the methodology used in the key study by Kanno et al. (2013) that demonstrated the follistatin-inducing effect of YK11.[3]

1. Cell Culture and Differentiation:

• Mouse myoblast C2C12 cells are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS) at 37°C in a 5% CO2 environment.

• To induce myogenic differentiation, the growth medium is replaced with a differentiation medium consisting of DMEM supplemented with 2% horse serum.

2. Treatment:

• Cells are treated with YK11 at a concentration of 500 nM, dihydrotestosterone (DHT) at 500 nM as a comparator, or a solvent control (ethanol).

• The treatment is carried out in the differentiation medium for specified durations (e.g., 2 or 4 days for observing differentiation, or shorter durations for mRNA analysis).

3. RNA Extraction and Quantitative Real-Time PCR (qRT-PCR):

• Total RNA is isolated from the treated and control cells using a suitable method (e.g., ISOGEN II).

• cDNA is synthesized from the extracted RNA.

• qRT-PCR is performed to measure the relative mRNA expression levels of follistatin (Fst).

• The results are normalized to a housekeeping gene (e.g., β-actin) to account for variations in RNA input.

4. Neutralization Assay:

• To confirm the role of follistatin in YK11-mediated effects, a neutralization assay is performed.

• C2C12 cells are treated with YK11 in the presence of an anti-follistatin antibody.

• The expression of myogenic regulatory factors (e.g., Myf5) is then measured by qRT-PCR to determine if the effects of YK11 are reversed by blocking follistatin.

Conclusion

YK11 represents a novel approach to myostatin inhibition through the upregulation of endogenous follistatin. This mechanism is distinct from other myostatin inhibitors such as monoclonal antibodies and soluble receptors that act by direct sequestration of myostatin. While direct quantitative comparisons of the follistatin-inducing efficacy of YK11 against other compounds are lacking, in vitro data clearly demonstrates a significant increase in follistatin mRNA expression in response to YK11 treatment.[3] This unique mode of action suggests that YK11 may offer a different therapeutic profile and warrants further investigation, particularly through in vivo studies and direct comparative experiments, to fully elucidate its potential in clinical applications. Researchers in the field should consider the distinct signaling pathway of YK11 when designing experiments and interpreting results in the context of myostatin inhibition.

References

• 1. Selective Androgen Receptor Modulators (SARMs) as Function Promoting Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]

Unraveling the Anabolic Mechanisms: A Comparative Gene Expression Analysis of YK11 and Dihydrotestosterone

For researchers and professionals in drug development, understanding the nuanced molecular mechanisms of investigational compounds is paramount. This guide provides a comparative analysis of the gene expression profiles induced by YK11, a novel steroidal selective androgen receptor modulator (SARM), and dihydrotestosterone (DHT), a potent endogenous androgen. This comparison, supported by experimental data, illuminates the distinct signaling pathways each compound utilizes to exert its anabolic effects, with a particular focus on myogenic differentiation.

YK11 is a synthetic, steroidal SARM that has garnered significant interest for its potent anabolic effects on muscle tissue.[1][2] Structurally derived from DHT, YK11 acts as a partial agonist of the androgen receptor (AR).[1][2] However, its mechanism of action diverges significantly from traditional androgens, primarily through its unique ability to increase the expression of follistatin, a potent inhibitor of myostatin.[1][2] Myostatin is a protein that negatively regulates muscle growth.

Comparative Gene Expression Analysis in Myogenic Differentiation

To elucidate the differential effects of YK11 and DHT on muscle cell differentiation, we summarize key findings from a pivotal study by Kanno et al. (2013), which utilized C2C12 mouse myoblast cells. This study provides quantitative insights into the expression of key myogenic regulatory factors (MRFs) and follistatin.

Key Gene Expression Changes

The following table summarizes the quantitative mRNA expression changes of key myogenic genes in C2C12 cells following treatment with YK11 (500 nM) and DHT (500 nM) for 4 days, as determined by quantitative real-time PCR (qRT-PCR). The data represents the fold increase in mRNA levels compared to a solvent-treated control group.

Gene	Compound	Fold Increase in mRNA Expression (vs. Control)
Myf5	YK11	~7.5
DHT	~4.5
MyoD	YK11	~3.5
DHT	~2.5
Myogenin	YK11	~6.0
DHT	~3.0
Follistatin	YK11	~5.5 (at day 2)
DHT	No significant change

Note: The values are approximated from the graphical data presented in Kanno et al. (2013).[3][4]

These results highlight that while both YK11 and DHT upregulate the expression of key MRFs, YK11 demonstrates a more pronounced effect on Myf5, MyoD, and myogenin.[3][4] Crucially, only YK11 significantly induces the expression of follistatin, indicating a distinct myostatin-inhibiting pathway activated by this SARM.[3][4]

Signaling Pathways

The differential gene expression profiles of YK11 and DHT can be attributed to their distinct interactions with the androgen receptor and subsequent downstream signaling cascades.

Classical Androgen Receptor Signaling Pathway

Traditional androgens like DHT bind to the androgen receptor in the cytoplasm. This binding triggers a conformational change, dissociation from heat shock proteins, and translocation of the AR-ligand complex to the nucleus.[5][6][7] In the nucleus, the complex binds to androgen response elements (AREs) on the DNA, recruiting co-regulators to initiate the transcription of target genes that promote muscle protein synthesis and hypertrophy.[5][6][7]

Classical Androgen Receptor Signaling Pathway

YK11's Unique Myostatin-Inhibiting Pathway

YK11, as a partial agonist of the AR, also utilizes the androgen receptor. However, it uniquely and significantly upregulates the expression of follistatin.[3][4] Follistatin is a secreted glycoprotein that binds to and inhibits myostatin, a member of the transforming growth factor-β (TGF-β) superfamily that potently inhibits muscle growth.[8][9] By inhibiting myostatin, YK11 effectively removes a key brake on myogenesis.

YK11's Unique Myostatin-Inhibiting Pathway

Experimental Protocols

The following is a detailed methodology for the key experiments cited in this guide, based on the work of Kanno et al. (2013).

Cell Culture and Treatment

• Cell Line: C2C12 mouse myoblast cells.

• Culture Medium: Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Differentiation Medium: DMEM supplemented with 2% horse serum.

• Treatment: Cells were seeded and allowed to adhere for 24 hours. The medium was then switched to differentiation medium containing either YK11 (500 nM), DHT (500 nM), or a solvent control (ethanol). Cells were cultured for the indicated time points (2, 4, or 7 days).

Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Total RNA was extracted from the C2C12 cells using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand cDNA was synthesized from the total RNA using a reverse transcription kit.

• qPCR: qRT-PCR was performed using a real-time PCR system with SYBR Green chemistry. The relative expression of target genes (Myf5, MyoD, myogenin, and follistatin) was normalized to the expression of a housekeeping gene (e.g., β-actin). The 2-ΔΔCt method was used to calculate the fold change in gene expression.

Experimental Workflow for Gene Expression Analysis

Conclusion

The available data indicates that YK11 and DHT promote myogenesis through distinct molecular pathways. While both compounds activate the androgen receptor to upregulate myogenic regulatory factors, YK11's unique ability to induce follistatin expression and thereby inhibit the myostatin pathway sets it apart. This dual mechanism of action suggests that YK11 may offer a more targeted and potent approach to stimulating muscle growth. Further comprehensive gene expression profiling studies are warranted to fully elucidate the complete spectrum of genes regulated by YK11 in comparison to other androgenic compounds. This will provide a more complete understanding of their respective anabolic and potential off-target effects, guiding future research and development in this area.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. swolverine.com [swolverine.com]
• 3. researchgate.net [researchgate.net]
• 4. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Head-to-Head Analysis of YK11 and LGD-4033 on Muscle Cell Proliferation

In the landscape of investigational compounds for muscle growth and repair, the selective androgen receptor modulators (SARMs) YK11 and LGD-4033 have garnered significant interest within the research community. While both are recognized for their potent anabolic effects, they operate through distinct molecular mechanisms. This guide provides a comparative analysis of YK11 and LGD-4033, focusing on their impact on muscle cell proliferation, supported by available preclinical data.

Comparative Overview of YK11 and LGD-4033

Feature	YK11	LGD-4033
Compound Class	Steroidal SARM / Myostatin Inhibitor	Nonsteroidal SARM
Primary Mechanism	Partial agonist of the androgen receptor; potent inhibitor of myostatin via increased follistatin expression.[1][2][3]	Full agonist of the androgen receptor in muscle and bone tissue.[4][5]
Reported Effects on Muscle	Induces myogenic differentiation and muscle hypertrophy.[6][7]	Increases lean muscle mass and strength.[8][9]
Cellular Studies	Demonstrated to induce myogenic differentiation in C2C12 myoblasts.[6][7]	Shown to have anabolic activity in muscle in preclinical and clinical studies.[5][8]

Delving into the Mechanisms of Action

YK11 presents a unique dual-action mechanism. It functions as a partial agonist of the androgen receptor, but its more pronounced effect is the induction of follistatin, a protein that inhibits myostatin.[1][2] Myostatin is a negative regulator of muscle growth, and its inhibition can lead to significant muscle hypertrophy.

LGD-4033, on the other hand, is a more conventional SARM. It binds to the androgen receptor with high affinity and selectivity, primarily in muscle and bone tissues, to exert its anabolic effects.[4][10]

Signaling Pathways

The signaling pathways for YK11 and LGD-4033 in muscle cells are depicted below.

References

• 1. moreplatesmoredates.com [moreplatesmoredates.com]
• 2. swolverine.com [swolverine.com]
• 3. The Origin, Mechanism, Potential Benefits, and Disputes of YK11_Chemicalbook [chemicalbook.com]
• 4. Ligandrol - Wikipedia [en.wikipedia.org]
• 5. vikingtherapeutics.com [vikingtherapeutics.com]
• 6. Selective Androgen Receptor Modulator, YK11, Regulates Myogenic Differentiation of C2C12 Myoblasts by Follistatin Expression [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. The Safety, Pharmacokinetics, and Effects of LGD-4033, a Novel Nonsteroidal Oral, Selective Androgen Receptor Modulator, in Healthy Young Men - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. swolverine.com [swolverine.com]

Assessing the Relative Anabolic Potency of YK11 Diastereomers: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anabolic potency of YK11 diastereomers based on available experimental data. YK11, a synthetic steroidal selective androgen receptor modulator (SARM), is recognized for its unique dual mechanism of action, involving partial agonism of the androgen receptor (AR) and inhibition of myostatin.[1] This guide synthesizes current in vitro findings to elucidate the differential activities of YK11's major diastereomer and its commonly available mixture.

YK11 is synthesized as a mixture of two diastereomers, with one being the major component.[2] Research has focused on characterizing this major diastereomer and comparing its activity to the diastereomeric mixture. To date, a comprehensive analysis of the isolated minor diastereomer is not available in the scientific literature.

Quantitative Comparison of YK11 Diastereomers and DHT

The anabolic effects of YK11 are primarily attributed to its interaction with the androgen receptor and its ability to induce the expression of follistatin, a potent myostatin inhibitor.[3][4] The following tables summarize the key quantitative data from in vitro studies.

Table 1: Androgen Receptor Activation in HEK293 Cells

Compound	EC50 (nM) for AR Activation
YK11 (Major Diastereomer)	7.85[2]
YK11 (5:1 Diastereomeric Mixture)	12.5[2]

This data suggests that the major diastereomer of YK11 is a more potent activator of the androgen receptor than the commonly available 5:1 mixture.

Table 2: Qualitative Comparison of Myogenic Activity in C2C12 Myoblasts

Compound	Induction of Myogenic Regulatory Factors (Myf5, MyoD, Myogenin)	Induction of Follistatin (Fst)
YK11	More significant than DHT[3]	Induced[3]
Dihydrotestosterone (DHT)	Significant	Not Induced[3]

In vitro studies on C2C12 myoblasts indicate that YK11 is a more potent inducer of key myogenic regulatory factors compared to dihydrotestosterone (DHT).[3] A distinguishing characteristic of YK11 is its ability to upregulate follistatin expression, a mechanism not observed with DHT.[3]

Signaling Pathways and Experimental Workflows

The anabolic activity of YK11 is mediated through a dual-pathway mechanism. The following diagrams illustrate these pathways and a typical experimental workflow for assessing anabolic potency.

Caption: YK11 Signaling Pathways.

Caption: In Vitro Experimental Workflow.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the assessment of YK11's anabolic activity.

1. Androgen Receptor (AR) Luciferase Reporter Assay

• Objective: To quantify the activation of the androgen receptor by YK11 diastereomers.

• Cell Line: Human Embryonic Kidney 293 (HEK293) cells.

• Materials:

  • HEK293 cells

  • DMEM with 10% fetal bovine serum

  • Expression plasmid for human AR

  • Androgen Response Element (ARE)-driven firefly luciferase reporter plasmid

  • Renilla luciferase reporter plasmid (for normalization)

  • Transfection reagent

  • YK11 major diastereomer and diastereomeric mixture

  • Dual-Luciferase Reporter Assay System

  • Luminometer

• Procedure:

  • Seed HEK293 cells in 96-well plates.

  • Co-transfect the cells with the AR expression plasmid, ARE-luciferase reporter plasmid, and Renilla luciferase plasmid using a suitable transfection reagent.[2]

  • After 24 hours, replace the medium with a medium containing various concentrations of the YK11 major diastereomer or the diastereomeric mixture.[2]

  • Incubate the cells for an additional 24 hours.[2]

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol for the Dual-Luciferase Reporter Assay System.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the compound concentration to determine the EC50 values.[2]

2. C2C12 Myoblast Differentiation and Gene Expression Analysis

• Objective: To assess the effect of YK11 on myogenic differentiation and the expression of follistatin and myogenic regulatory factors.

• Cell Line: Mouse C2C12 myoblasts.

• Materials:

  • C2C12 cells

  • Growth medium (DMEM with 10% FBS)

  • Differentiation medium (DMEM with 2% horse serum)

  • YK11 and DHT

  • RNA extraction kit

  • cDNA synthesis kit

  • Primers for Follistatin, MyoD, Myf5, Myogenin, and a housekeeping gene (e.g., GAPDH)

  • SYBR Green qPCR master mix

  • Quantitative real-time PCR (qRT-PCR) instrument

• Procedure:

  • Culture C2C12 myoblasts in growth medium until they reach confluence.

  • Induce differentiation by switching to the differentiation medium.

  • Treat the cells with YK11 or DHT at the desired concentrations.

  • At specified time points (e.g., 24, 48, 72 hours), harvest the cells.

  • For Gene Expression Analysis (qRT-PCR): a. Extract total RNA from the cells using an RNA extraction kit. b. Synthesize cDNA from the extracted RNA using a cDNA synthesis kit. c. Perform qRT-PCR using SYBR Green master mix and specific primers for the target genes and a housekeeping gene. d. Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression compared to a control group.

3. Western Blotting for Myogenic Proteins

• Objective: To quantify the protein levels of myogenic markers.

• Cell Line: Differentiated C2C12 cells.

• Materials:

  • Protein lysis buffer

  • Protein assay kit

  • SDS-PAGE gels

  • Transfer apparatus

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies against myogenic proteins (e.g., Myosin Heavy Chain) and a loading control (e.g., β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Lyse the treated C2C12 cells and determine the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

Conclusion

The available evidence strongly suggests that the major diastereomer of YK11 is the more biologically active component in terms of androgen receptor activation.[2] The unique ability of YK11 to induce follistatin expression sets it apart from traditional androgens like DHT and contributes significantly to its anabolic potential.[3] However, a significant gap in the literature exists regarding the direct comparative analysis of the two isolated YK11 diastereomers. Future research should focus on isolating and characterizing the minor diastereomer to provide a complete picture of their relative anabolic potencies. Such studies would be invaluable for the rational design and development of novel SARMs with optimized efficacy and safety profiles.

References

• 1. YK-11 - Wikipedia [en.wikipedia.org]
• 2. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11 | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of YK11: A Guide for Laboratory Professionals

Disclaimer: YK11 is a selective androgen receptor modulator (SARM) intended for research purposes only. Its full toxicological and environmental impact has not been established. Therefore, it must be handled and disposed of as a hazardous chemical. The following procedures are based on general best practices for laboratory chemical waste management and are intended to provide essential safety and logistical information. Researchers must always consult and adhere to their institution's specific safety protocols and local, state, and federal regulations.

Core Principles of YK11 Waste Management

Given the limited specific data on YK11, a cautious approach is mandatory. The primary principle is to prevent its release into the environment. Under no circumstances should YK11 or its solutions be disposed of down the drain or in regular trash. All waste containing YK11 must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) During Handling and Disposal

Before beginning any disposal procedure, ensure appropriate personal protective equipment is worn to minimize exposure.

• Gloves: Use chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

• Eye Protection: Safety glasses or goggles are essential to protect from splashes.

• Lab Coat: A lab coat should be worn to protect clothing and skin.

• Respiratory Protection: If handling YK11 powder outside of a fume hood, a respirator may be necessary to prevent inhalation.

Step-by-Step Disposal Procedure

This section provides a step-by-step guide for the proper disposal of YK11 waste, including pure compound, contaminated labware, and solutions.

Step 1: Segregation of YK11 Waste

All materials that have come into contact with YK11 must be segregated from general lab waste. This includes:

• Solid Waste:

  • Unused or expired YK11 powder.

  • Contaminated personal protective equipment (gloves, etc.).

  • Weighing papers, pipette tips, and other disposable labware.

• Liquid Waste:

  • Solutions containing YK11.

  • Solvents used to rinse containers that held YK11.

Step 2: Waste Collection and Labeling

Proper containment and labeling are crucial for safe disposal.

• Solid Waste:

  • Collect all solid YK11 waste in a designated, sealable plastic bag or a clearly labeled, leak-proof container.

  • Label the container clearly as "Hazardous Waste: YK11 Solid Waste."

• Liquid Waste:

  • Collect all liquid YK11 waste in a dedicated, leak-proof, and chemically compatible container.

  • The first rinse of any container that held YK11 must be collected as hazardous waste.[1]

  • Label the container clearly as "Hazardous Waste: YK11 Liquid Waste" and list all solvent components.

Step 3: Storage of YK11 Waste

Store YK11 waste in a designated, secure area away from incompatible materials until it can be collected by your institution's Environmental Health and Safety (EHS) department.

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for your hazardous waste. Do not attempt to dispose of the waste through a third-party service without institutional approval.

Workflow for YK11 Disposal

The following diagram illustrates the logical flow of the YK11 disposal procedure.

Caption: Workflow for the proper disposal of YK11 waste in a laboratory setting.

Handling of Unknown or Unlabeled Chemicals

In a research environment, it is possible to encounter unlabeled or unknown substances. If you find a container that you suspect may contain YK11 but is not labeled, treat it as an unknown hazardous chemical.[2][3][4] Do not attempt to dispose of it without proper identification. Contact your EHS department for guidance on the analysis and disposal of unknown chemicals. The cost of analyzing and disposing of unknown materials can be significant, highlighting the importance of proper labeling of all chemicals.[1]

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. Disposal of Unknown Chemical Waste - Policies and Procedures [umaryland.edu]
• 3. Disposing of unknown chemicals - Pioneering new techniques | CSG [csg.co.uk]
• 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]